3-{[(1-Methoxypropan-2-YL)amino]methyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-[(1-methoxypropan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO2/c1-9(8-14-2)12-7-10-4-3-5-11(13)6-10/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key: WGVUOBTZYLDZAY-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=CC=C1)O

Description

3-{[(1-Methoxypropan-2-YL)amino]methyl}phenol is a phenolic compound featuring a flexible (1-methoxypropan-2-yl)aminomethyl side chain. This structure, which combines a phenolic OH group with a secondary amine and an ether functionality, is of significant interest in organic and medicinal chemistry as a versatile building block. Compounds with this general scaffold are frequently investigated as intermediates in the synthesis of more complex molecules, such as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment . The meta-substituted phenol core is a key feature in molecules developed for applications ranging from plastics and coatings to potential pharmaceuticals . The mechanism of action for research compounds in this class often involves molecular interactions facilitated by the phenolic and amine groups. The phenolic group can act as a hydrogen bond donor, while the amine can serve as both a hydrogen bond donor and acceptor, enabling potential interactions with proteins and enzymes . This makes such structures valuable for probing biological systems and developing new therapeutic agents. This product is intended for research and further manufacturing applications only and is not approved for direct human or veterinary use.

Foundational & Exploratory

In vitro binding affinity of Tapentadol to mu-opioid receptors

An In-Depth Technical Guide: Quantifying the Molecular Interaction of Tapentadol with the Human Mu-Opioid Receptor (hMOR) Through In Vitro Binding Affinity Assays

Executive Summary

Tapentadol is a centrally-acting analgesic with a unique dual mechanism of action: it functions as both an agonist for the μ-opioid receptor (MOR) and as a norepinephrine reuptake inhibitor (NRI).[1][2][3] This distinctive pharmacological profile allows it to address both nociceptive and neuropathic pain components, potentially offering a more favorable side-effect profile compared to traditional opioids.[3][4] A foundational aspect of understanding its opioid activity lies in quantifying its binding affinity to the MOR. This technical guide provides a detailed exploration of the principles and methodologies used to determine the in vitro binding affinity of Tapentadol for the human mu-opioid receptor (hMOR). We will delve into the theoretical underpinnings of competitive radioligand binding assays, provide a comprehensive, field-proven experimental protocol, present a quantitative analysis of Tapentadol's binding profile, and contextualize this data within its broader mechanism of action.

Introduction: A Dual-Mechanism Approach to Analgesia

The Imperative for Novel Analgesics

The management of moderate to severe pain remains a significant clinical challenge. Traditional opioid analgesics, such as morphine and oxycodone, exert their effects primarily through the potent activation of the mu-opioid receptor.[3][5] While effective, this singular mechanism is also responsible for a range of dose-limiting and potentially severe side effects. This has driven the development of novel analgesics with alternative or complementary mechanisms of action.

Tapentadol: The MOR-NRI Paradigm

Tapentadol represents a key advancement in this area, embodying the MOR-NRI (mu-opioid receptor agonist/norepinephrine reuptake inhibitor) class of drugs.[3][6] Its analgesic efficacy is not solely dependent on MOR activation but is synergistically enhanced by its inhibition of norepinephrine reuptake, which strengthens the descending inhibitory pain pathways.[2][6] Understanding the precise affinity of Tapentadol for the MOR is the critical first step in deconvoluting the contribution of each mechanism to its overall therapeutic effect.

The Mu-Opioid Receptor (MOR)

The MOR is a G-protein coupled receptor (GPCR) that serves as the primary molecular target for most clinically used opioid analgesics and endogenous opioid peptides like β-endorphin.[1] Upon agonist binding, the MOR initiates a signaling cascade that ultimately leads to the hyperpolarization of neurons and a reduction in the transmission of nociceptive signals.[2] The affinity with which a ligand binds to this receptor is a key determinant of its potency and potential for therapeutic activity.

Objective of this Guide

This document serves as a technical guide for researchers, scientists, and drug development professionals. Its objective is to provide both the theoretical framework and the practical methodology for accurately determining the in vitro binding affinity of Tapentadol for the hMOR. We will emphasize the causality behind experimental choices to ensure the generation of robust and reliable data.

The Principle of In Vitro Binding Affinity Assays

Defining Binding Affinity: The Inhibition Constant (Kᵢ)

Binding affinity describes the strength of the interaction between a ligand (e.g., Tapentadol) and its receptor (MOR). In pharmacology, this is most commonly expressed as the Inhibition Constant (Kᵢ) . The Kᵢ represents the concentration of a competing ligand that would occupy 50% of the receptors if no radioligand were present. A lower Kᵢ value signifies a higher binding affinity.[6][7] The Kᵢ is derived from the IC₅₀ value (the concentration of the competing ligand that displaces 50% of the specific binding of the radioligand), adjusted for the concentration and affinity of the radioligand used in the assay.

The Competitive Radioligand Binding Assay: A Gold Standard

The competitive radioligand binding assay is the benchmark method for determining the binding affinity of an unlabeled compound.[8][9] The principle is straightforward: a fixed concentration of a high-affinity radiolabeled ligand (a "hot" ligand, e.g., [³H]-DAMGO or [³H]-diprenorphine) is incubated with a source of the target receptor (e.g., cell membranes expressing hMOR).[8] This incubation is performed in the presence of varying concentrations of the unlabeled "cold" compound being tested (the competitor, i.e., Tapentadol). The ability of Tapentadol to displace the radioligand from the receptor is measured, and from this displacement curve, the IC₅₀ and subsequently the Kᵢ can be calculated.[8]

Experimental Protocol: Determination of Tapentadol's hMOR Binding Affinity

This protocol describes a self-validating system for a competitive radioligand binding assay using membranes from HEK293 cells stably expressing the recombinant human mu-opioid receptor.

Materials and Reagents

• Receptor Source: Cryopreserved cell membranes from HEK293 cells stably transfected with the human MOP receptor (OPRM1).[10]

• Radioligand: [³H]-DAMGO (a high-affinity, selective MOR agonist peptide), specific activity ~50 Ci/mmol.

• Competitor: Tapentadol Hydrochloride.

• Positive Control: Naloxone or Morphine.

• Assay Buffer: 50 mM HEPES, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM HEPES, pH 7.4.

• Filtration: 96-well Unifilter GF/C filter plates, presoaked in 0.5% polyethylenimine.[8]

• Detection: Scintillation cocktail and a 96-well microplate scintillation counter (e.g., Packard Top-Count).[8]

Step-by-Step Methodology

• Preparation of Reagents:

  • Thaw the hMOR-expressing cell membranes on ice. Once thawed, homogenize briefly and dilute to a final concentration of 10-20 µg of protein per well in ice-cold Assay Buffer. The precise amount must be optimized to ensure a robust signal-to-noise ratio. Causality: This ensures a consistent receptor concentration for binding and that the total radioligand bound does not exceed 10% of the total added, a key assumption for the Cheng-Prusoff equation used to calculate Kᵢ.

  • Prepare serial dilutions of Tapentadol in Assay Buffer. A typical concentration range would be from 10⁻¹⁰ M to 10⁻⁴ M to generate a full competition curve.

  • Dilute [³H]-DAMGO in Assay Buffer to a final concentration of ~1.0 nM. Causality: This concentration is typically near the Kₔ (dissociation constant) of the radioligand, providing a good balance between specific binding signal and cost.

• Assay Plate Setup (96-well format):

  • Total Binding: Add 50 µL Assay Buffer, 50 µL [³H]-DAMGO, and 100 µL of the membrane suspension. These wells measure the maximum binding of the radioligand.

  • Non-Specific Binding (NSB): Add 50 µL of a high concentration of a non-radiolabeled ligand (e.g., 10 µM Naloxone), 50 µL [³H]-DAMGO, and 100 µL of the membrane suspension. Causality: This determines the amount of radioligand that binds to non-receptor components (like the filter plate itself) and is subtracted from all other wells to determine specific binding.

  • Competition Binding: Add 50 µL of each Tapentadol dilution, 50 µL [³H]-DAMGO, and 100 µL of the membrane suspension.

• Incubation:

  • Seal the plate and incubate for 60-90 minutes at 25°C with gentle agitation. Causality: This allows the binding reaction to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly terminate the binding reaction by filtering the contents of the plate through the pre-soaked GF/C filter plate using a cell harvester.[8]

  • Wash the filters three times with 500 µL of ice-cold Wash Buffer per well. Causality: Rapid filtration and washing with ice-cold buffer are critical to minimize the dissociation of the radioligand from the receptor while effectively removing unbound radioligand.

• Detection and Data Analysis:

  • Dry the filter plate at 50°C for 2-3 hours.[8]

  • Add ~50 µL of scintillation cocktail to each well and count radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of Tapentadol.

  • Fit the data to a one-site competition model using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC₅₀ value.[8]

  • Calculate the Kᵢ value using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [L]/Kₔ) Where [L] is the concentration of the radioligand and Kₔ is its dissociation constant for the receptor.

Experimental Workflow Diagram

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Technical Guide: Tapentadol Hydrochloride Solubility & Stability Profiling

Executive Summary & Physicochemical Architecture

Tapentadol Hydrochloride (C14H23NO[1][2]·HCl) represents a unique class of centrally acting analgesics, functioning as both a ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-opioid receptor agonist and a norepinephrine reuptake inhibitor (NRI).[2][3][4][5][6] From a formulation perspective, it is a quintessential BCS Class I compound (High Solubility, High Permeability), a classification confirmed by FDA and EMA regulatory reviews.

This guide moves beyond basic data listing to explore the causality of its physicochemical behavior. The molecule's high aqueous solubility is driven by the ionization of its tertiary amine and the hydrophilic nature of the hydrochloride salt form, which dominates across the physiological pH range.

Core Physicochemical Data[1]

Parameter	Value	Context/Implication
Molecular Weight	257.80 g/mol	Salt form (Free base: 221.34 g/mol )
BCS Classification	Class I	Biowaiver eligible for immediate-release solid oral dosage forms.[1]
pKa values	9.34 (Phenolic OH)10.45 (Tertiary Amine)	The molecule remains positively charged (protonated) throughout the GI tract pH (1.2–7.5), ensuring high solubility.
LogP (Octanol/Water)	2.87	Indicates sufficient lipophilicity for blood-brain barrier (BBB) penetration despite high water solubility.
Melting Point	~210°C	High thermal stability in solid state; suitable for hot-melt extrusion if required.

Structural & Property Visualization

The following diagram correlates the chemical structure features with observed physicochemical properties.

Figure 1: Structural determinants of Tapentadol HCl physicochemical behavior.

Solubility Profile: pH Dependency & Solvent Systems

Understanding the solubility profile requires analyzing the pH-solubility relationship. Tapentadol HCl exhibits "free solubility" in water, but this is strictly pH-dependent due to the conversion between the ionized salt and the un-ionized free base.[1]

Aqueous Solubility Data

Data derived from regulatory assessments (FDA NDA 22-304).

Solvent / Medium	Solubility (mg/mL)	Classification	Mechanism
Water	~340 mg/mL	Freely Soluble	Full dissociation of HCl salt.
0.1 N HCl (pH ~1.2)	>300 mg/mL	Freely Soluble	Amine fully protonated.
Simulated Intestinal Fluid	>300 mg/mL	Freely Soluble	Remains ionized.
pH 7.63 Buffer	~58 mg/mL	Soluble	Onset of deprotonation.
pH 12.48 Buffer	~34 mg/mL	Soluble	Predominantly free base form.[1]

Technical Insight: Even at pH 12.48, the solubility (34 mg/mL) is significantly higher than the standard threshold for "low solubility" drugs (typically <0.1 mg/mL). This confirms that pH variations in the GI tract will not precipitate the drug, preventing bioavailability issues related to dissolution.

Organic Solvent Solubility

• Methanol/Ethanol: Soluble (facilitates wet granulation processes).

• Acetone/Acetonitrile: Soluble.[7][8][9]

• n-Heptane: Insoluble (Useful as an anti-solvent for crystallization).

Stability Profile & Degradation Pathways

Tapentadol HCl is chemically robust. Unlike aspirin (hydrolysis prone) or catecholamines (oxidation prone), Tapentadol lacks the labile ester linkages or catechol structure that typically drive rapid degradation.

Stress Testing (Forced Degradation) Results

The following trends are observed under ICH Q1A(R2) stress conditions:

• Hydrolysis (Acid/Base): The molecule is remarkably stable. Studies exposing the drug to 5N HCl and 5N NaOH at elevated temperatures (up to 90°C) often show negligible degradation (<1%).

• Oxidation: This is the primary theoretical risk due to the tertiary amine (potential for N-oxide formation) and the phenolic ring. However, in practice, it shows high stability against peroxides (H2O2) compared to other opioids.

• Photolysis: Stable, though standard light protection is recommended in packaging.

• Thermal: Stable in solid state up to melting point.

Degradation Logic Diagram

Figure 2: Stability profile under forced degradation conditions.

Experimental Protocols

To validate these claims in your own laboratory, use the following self-validating protocols. These are designed to ensure data integrity and reproducibility.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

Objective: Determine thermodynamic solubility at pH 1.2, 4.5, and 6.8.

• Preparation: Prepare buffer solutions (pH 1.2, 4.5, 6.8) according to USP <791>.

• Saturation: Add excess Tapentadol HCl to 10 mL of each buffer in glass vials until undissolved solid remains visible.

• Equilibration:

  • Place vials in an orbital shaker at 37°C ± 0.5°C.

  • Shake for 24 hours.

• Sampling (The Self-Validating Step):

  • Stop shaking. Allow solids to settle for 1 hour.

  • Filter supernatant using a 0.45 µm PVDF syringe filter (pre-saturated to prevent drug adsorption).

  • Check: Measure pH of the filtrate. If pH shifted >0.1 units, re-adjust buffer capacity and repeat.

• Analysis: Dilute filtrate with mobile phase and analyze via HPLC (UV 215 nm or 272 nm).

Protocol: Stability-Indicating HPLC Method

Based on validated literature methods (e.g., Ganorkar et al., 2012).

• Column: C18 (e.g., Agilent Zorbax or Phenomenex Luna), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Phosphate Buffer (pH ~3.0) : Acetonitrile (65:35 v/v).

• Flow Rate: 1.0 mL/min.[10]

• Detection: UV at 215 nm (for higher sensitivity of impurities) or 272 nm (max absorption).

• Run Time: ~10-15 minutes (Tapentadol retention ~4-6 min).

References

• U.S. Food and Drug Administration (FDA). (2008). NDA 22-304 NUCYNTA (tapentadol) hydrochloride tablets: Clinical Pharmacology and Biopharmaceutics Review.[1] Retrieved from [Link][3][11]

• European Medicines Agency (EMA). (2010).[12] Palexia (tapentadol): CHMP Assessment Report. Retrieved from [Link]

• Ganorkar, S. B., et al. (2012). Stability Indicating RP-HPLC Method for the Determination of Tapentadol in Bulk and in Pharmaceutical Dosage Form.[10][4] International Journal of ChemTech Research. (Cited for method validation parameters).

• PubChem. (n.d.). Tapentadol Hydrochloride Compound Summary. National Library of Medicine. Retrieved from [Link]

• Health Canada. (2022). Product Monograph: APO-TAPENTADOL. Retrieved from [Link]

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The Genesis of a Dual-Action Analgesic: A Technical Guide to the Discovery and Development of Tapentadol

This in-depth technical guide chronicles the journey of tapentadol, a novel centrally acting analgesic, from its conceptualization to its establishment as a significant therapeutic option for moderate to severe pain. We will explore the scientific rationale, key experimental milestones, and the clinical validation that defined its development, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Unmet Need and the Strategic Imperative: Moving Beyond Traditional Opioids

The landscape of pain management has long been dominated by traditional opioids. While effective, their utility is often hampered by a significant burden of side effects, including respiratory depression, constipation, nausea, and the potential for abuse and dependence. This created a clear unmet medical need for analgesics with improved tolerability profiles without compromising efficacy.

The development of tapentadol was born out of a strategic effort by Grünenthal in the late 1980s to improve upon their earlier creation, tramadol.[1] While tramadol also possesses a dual mechanism of action, its reliance on metabolic activation and its serotonergic activity contribute to drug-drug interactions and a distinct side effect profile. The goal for tapentadol was ambitious: to design a single molecule that potently activated the µ-opioid receptor (MOR) and inhibited norepinephrine reuptake (NRI), while minimizing serotonin activity and eliminating the need for metabolic activation.[1][2] This "directed polypharmacology" approach aimed to harness synergistic analgesic effects while potentially mitigating the adverse effects associated with each individual mechanism.[3]

Rational Drug Design and Medicinal Chemistry: Crafting the Tapentadol Molecule

The chemical architecture of tapentadol, 3-[(1R,2R)-3-(dimethylamino)-1-ethyl-2-methylpropyl]phenol, is a testament to a rational drug design strategy.[1] The core objective was to create a molecule with two distinct pharmacophores, one for MOR agonism and another for norepinephrine reuptake inhibition, integrated into a single entity.

The structure-activity relationship (SAR) studies focused on optimizing the affinity and activity at both targets. The phenolic hydroxyl group is crucial for its interaction with the µ-opioid receptor, a common feature among many opioid analgesics. The tertiary amine and the specific stereochemistry of the ethyl and methyl groups on the propyl chain were meticulously refined to confer potent norepinephrine reuptake inhibitory activity. This dual functionality within the same molecule was a key innovation, distinguishing it from simply co-administering two separate drugs.

Unraveling the Dual Mechanism of Action: A Synergistic Approach to Analgesia

Tapentadol's efficacy stems from its complementary and synergistic actions on two key pathways in the central nervous system involved in pain modulation.[4][5]

• µ-Opioid Receptor (MOR) Agonism: Tapentadol acts as a full agonist at the MOR.[1] Activation of these receptors in the brain and spinal cord inhibits the transmission of pain signals, reducing the perception of pain.[4] It's noteworthy that tapentadol's affinity for the MOR is moderate compared to potent opioids like morphine, which may contribute to its comparatively lower risk of certain opioid-related side effects.[4][6]

• Norepinephrine Reuptake Inhibition (NRI): By blocking the reuptake of norepinephrine in the synaptic cleft, tapentadol increases the concentration of this neurotransmitter in the descending pain inhibitory pathways.[4][5] Enhanced noradrenergic signaling activates α2-adrenoceptors, which in turn suppresses the transmission of pain signals in the spinal cord.[5] This NRI component is particularly effective in managing neuropathic pain, a condition often refractory to traditional opioids.[4][5]

The synergy between these two mechanisms allows for a potent analgesic effect with a lower "µ-load" compared to traditional opioids, meaning less reliance on MOR activation for a given level of pain relief.[3] This is believed to contribute to its improved gastrointestinal tolerability.[7][8]

Caption: Dual mechanism of action of Tapentadol.

Preclinical Development: Establishing Efficacy and Safety in In Vivo Models

The analgesic properties of tapentadol were extensively characterized in a battery of preclinical in vivo models designed to assess different pain modalities. These studies were crucial for demonstrating the drug's broad-spectrum efficacy and for providing the foundational data for progression into human trials.

Models of Acute Nociceptive Pain

Hot Plate Test: This is a classic test of thermal pain sensitivity.[9][10] The latency for an animal to exhibit a pain response (e.g., paw licking or jumping) when placed on a heated surface is measured. Tapentadol demonstrated a significant increase in response latency, indicative of its potent antinociceptive effects.

Experimental Protocol: Hot Plate Test

• Apparatus: A commercially available hot plate apparatus with a controlled temperature surface, typically set between 52-55°C.[11][12]

• Acclimation: Animals (mice or rats) are habituated to the testing room for at least 30-60 minutes before the experiment.[12]

• Procedure: Each animal is individually placed on the heated surface, and a timer is started simultaneously.[12]

• Endpoint: The latency to the first sign of nocifensive behavior, such as licking a hind paw or jumping, is recorded.[10][11]

• Cut-off Time: A cut-off time (e.g., 30-60 seconds) is predetermined to prevent tissue damage.

• Data Analysis: The mean latency for each treatment group is calculated and compared to the vehicle control group.

Models of Inflammatory and Neuropathic Pain

Formalin Test: This model is particularly valuable as it induces a biphasic pain response, reflecting both acute nociception (Phase I) and a more persistent inflammatory pain state with central sensitization (Phase II).[13][14][15] Tapentadol effectively suppressed both phases of the formalin response, highlighting its efficacy against both acute and inflammatory pain.

Experimental Protocol: Formalin Test

• Apparatus: A transparent observation chamber.

• Induction of Nociception: A dilute solution of formalin (typically 1-5%) is injected subcutaneously into the plantar surface of the animal's hind paw.[16][17]

• Observation Periods: The animal's behavior is observed during two distinct phases: Phase I (0-5 minutes post-injection) and Phase II (20-30 minutes post-injection).[16]

• Endpoint: The total time spent licking or biting the injected paw is recorded for each phase.[15][16]

• Data Analysis: The mean licking/biting time for each treatment group is compared to the vehicle control group for both phases.

The successful outcomes in these and other preclinical models, which also included assessments of neuropathic pain, provided a strong rationale for advancing tapentadol into clinical development.

Clinical Development: From Phase I to Regulatory Approval

The clinical development program for tapentadol was designed to rigorously evaluate its efficacy, safety, and tolerability across a range of pain conditions.

Phase I: Pharmacokinetics and Safety in Healthy Volunteers

Initial studies in healthy volunteers established the pharmacokinetic profile of tapentadol. Following oral administration, it is rapidly absorbed, with peak plasma concentrations reached in approximately 1.25 to 1.5 hours.[18] It has an oral bioavailability of about 32% due to first-pass metabolism.[1][2] Importantly, tapentadol is primarily metabolized via glucuronidation, with minimal involvement of the cytochrome P450 (CYP450) enzyme system.[1] This results in a low potential for drug-drug interactions, a significant advantage over many other centrally acting analgesics.[19] The elimination half-life is approximately 4 hours.[1][6]

Phase II and III: Demonstrating Efficacy in Diverse Pain Populations

A series of robust Phase II and III clinical trials demonstrated the efficacy of tapentadol in managing moderate to severe acute and chronic pain.

Acute Pain: In studies of patients with pain following foot surgery, tapentadol provided significant pain relief compared to placebo.[20]

Chronic Pain: Large-scale, randomized, placebo- and active-controlled trials confirmed the efficacy of extended-release (ER) tapentadol in patients with chronic conditions such as osteoarthritis of the knee and low back pain.[21][22][23] In these studies, tapentadol ER (100-250 mg twice daily) was shown to be as effective as oxycodone controlled-release (CR) (20-50 mg twice daily) in reducing pain intensity.[21][22] A key finding from these trials was the significantly better gastrointestinal tolerability of tapentadol compared to oxycodone, with lower incidences of nausea, vomiting, and constipation.[19][22][24]

Clinical Trial Identifier	Pain Condition	Key Findings
NCT00421928[23]	Chronic Osteoarthritis Knee Pain	Tapentadol ER significantly reduced average pain intensity compared to placebo and was comparable to oxycodone CR.[22]
NCT00486811	Chronic Osteoarthritis Knee Pain	Confirmed the efficacy and favorable gastrointestinal tolerability of tapentadol ER.[21]
NCT00449176	Chronic Low Back Pain	Tapentadol ER was effective in managing moderate to severe chronic low back pain.[21]
PAI-3007	Chronic Osteoarthritis or Low Back Pain (1-year study)	Demonstrated long-term efficacy and safety of tapentadol ER.[25]

Neuropathic Pain: The dual mechanism of action of tapentadol, particularly its NRI component, suggested its potential utility in neuropathic pain. A dedicated Phase III trial in patients with painful diabetic peripheral neuropathy (DPN) demonstrated that tapentadol ER was significantly more effective than placebo in providing pain relief.[26][27] This led to the FDA approval of Nucynta® ER for the management of neuropathic pain associated with DPN in 2012.[26][28]

Caption: Tapentadol's clinical development workflow.

Regulatory Milestones and Market Introduction

The comprehensive preclinical and clinical data package led to the approval of immediate-release tapentadol by the US Food and Drug Administration (FDA) in November 2008 for the relief of moderate to severe acute pain.[6][20] The extended-release formulation gained approval in August 2011 for the management of moderate to severe chronic pain.[28][29] Subsequently, in 2012, its indication was expanded to include the management of neuropathic pain associated with diabetic peripheral neuropathy.[26]

Conclusion: A New Paradigm in Analgesia

The discovery and development of tapentadol represent a significant advancement in pain management. Through a deliberate and rational drug design process, a single molecule with a dual mechanism of action was created, offering potent analgesia for a broad spectrum of pain conditions, including nociceptive, inflammatory, and neuropathic pain.[4][6] The clinical data have consistently demonstrated efficacy comparable to traditional opioids like oxycodone, but with a notably improved side effect profile, particularly concerning gastrointestinal adverse events.[8][24] Tapentadol stands as a prime example of how a deep understanding of pain pathophysiology and innovative medicinal chemistry can lead to the development of novel therapeutics that better meet the needs of patients suffering from pain.

References

• Tapentadol - Wikipedia. (n.d.). Retrieved February 13, 2026, from [Link]

• FDA Approves Tapentadol for Relief of Moderate to Severe Acute Pain. (2009). Neurology Today, 9(2), 1-2.

• What is the mechanism of Tapentadol Hydrochloride? (2024, July 17). Patsnap Synapse. Retrieved February 13, 2026, from [Link]

• Vadivelu, N., & Mitra, S. (2010). Tapentadol hydrochloride: A novel analgesic. Journal of Anaesthesiology Clinical Pharmacology, 26(3), 345–349.
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• Mechanism of Action | NUCYNTA® (tapentadol), CII. (n.d.). Retrieved February 13, 2026, from [Link]

• Tramadol and Tapentadol: Clinical and Pharmacologic Review. (2019, July 23). World Federation of Societies of Anaesthesiologists. Retrieved February 13, 2026, from [Link]

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• Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice. (2002). Journal of Neuroscience Methods, 113(1), 91-97.

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• FDA Approves NUCYNTA® ER (tapentadol) Extended-Release Oral Tablets for the Management of Neuropathic Pain Associated with Diabetic Peripheral Neuropathy. (2012, August 29). Johnson & Johnson. Retrieved February 13, 2026, from [Link]

• FDA Approves NUCYNTA® ER (tapentadol) Extended-Release Oral Tablets for the Management of Neuropathic Pain Associated with Diabetic Peripheral Neuropathy. (2012, August 29). PR Newswire. Retrieved February 13, 2026, from [Link]

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• preclinical screening models for Analgesic drugs. (n.d.). Slideshare.
• Evaluation of the formalin test to assess the analgesic activity of diflunisal in the rat. (1998). Journal of Pharmacological and Toxicological Methods, 39(1), 21-28.
• Pierce, D. M., & Shipstone, E. (2012). Pharmacology Update: Tapentadol for Neuropathic Pain.
• Tapentadol-A representative of a new class of MOR-NRI analgesics. (2015).
• Raffa, R. B., Elling, C., & Tzschentke, T. M. (2018). Does ‘Strong Analgesic’ Equal ‘Strong Opioid’? Tapentadol and the Concept of ‘µ-Load’. Advances in Therapy, 35(10), 1471-1484.
• Formalin Murine Model of Pain. (2017). Bio-protocol, 7(18), e2541.
• In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. (2013). Methods in Molecular Biology, 998, 235-255.
• Afilalo, M., et al. (2013). Efficacy of tapentadol ER for managing moderate to severe chronic pain. Current Medical Research and Opinion, 29(1), 13-23.
• in vivo animal models for screening potential anti–inflammatory and analgesic agents (literature review). (2023).

• Efficacy and Safety of Tapentadol Extended Release Tablets in the Treatment of Moderate to Severe Pain in Subjects With Knee Osteoarthritis. (n.d.). ClinicalTrials.gov. Retrieved February 13, 2026, from [Link]

• Tapentadol Extra-Medical Use Study. (n.d.). UNSW Sydney. Retrieved February 13, 2026, from [Link]

• Muhammad, N. (2014). In-Vivo Models for Management of Pain. Pharmacology & Pharmacy, 5(1), 92-96.

• Hot plate test. (n.d.). Panlab. Retrieved February 13, 2026, from [Link]

• Clinical Review Report: Tapentadol Hydrochloride Extended-Release Tablet (Nucynta ER). (2017). Canadian Agency for Drugs and Technologies in Health.
• Discovery of a Novel Multitarget Analgesic Through an In Vivo-Guided Approach. (2025). MDPI.
• Rodent Analgesiometry: The Hot Plate, Tail Flick and Von Frey Hairs. (n.d.).

• Rodent Hot Plate Pain Assay. (n.d.). Maze Engineers. Retrieved February 13, 2026, from [Link]

• Afilalo, M., et al. (2010). Efficacy and safety of Tapentadol extended release compared with oxycodone controlled release for the management of moderate to severe chronic pain related to osteoarthritis of the knee: a randomized, double-blind, placebo- and active-controlled phase III study.

• Study Details | NCT00421928 | Tapentadol (CG5503). (n.d.). ClinicalTrials.gov. Retrieved February 13, 2026, from [Link]

• Tapentadol prolonged release in the treatment of musculoskeletal pain: an innovative pharmacological option. (2015). European Review for Medical and Pharmacological Sciences, 19(21), 4165-4176.
• Gaskell, H., et al. (2015). Tapentadol for chronic musculoskeletal pain in adults.

• Phase 3 Data Show NUCYNTA® ER (tapentadol) Extended-Release Tablets Provide Pain Management for Patients with Diabetic Peripheral Neuropathy (DPN). (2012, May 17). Johnson & Johnson. Retrieved February 13, 2026, from [Link]

• Grünenthal pushed its latest opioid as a safer option. People around the world got hooked. (2025, March 20).
• Grünenthal GmbH - Drug pipelines, Patents, Clinical trials. (2025, December 8).
• Tapentadol immediate release - Grunenthal. (2024, June 17). AdisInsight.
• Janssen Expands Tapentadol Licensing Agreement With Grunenthal Group. (2010, June 7). Pharmaceutical Technology.

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• 29. researchgate.net [researchgate.net]

Technical Characterization Guide: 3-{[(1-Methoxypropan-2-yl)amino]methyl}phenol

[1]

Executive Summary & Compound Profile

Target Analyte: 3-{[(1-Methoxypropan-2-yl)amino]methyl}phenol Chemical Class: Phenolic secondary amine / Amino-ether Molecular Formula: C₁₁H₁₇NO₂ Exact Mass: 195.1259 Da Primary Application: Pharmaceutical intermediate, potential reductive amination impurity in beta-blocker synthesis (e.g., Metoprolol analogs), and chiral building block.[1][2]

This technical guide provides a comprehensive spectroscopic profile for 3-{[(1-Methoxypropan-2-yl)amino]methyl}phenol.[1] Unlike standard datasheets, this document focuses on the causality of spectral features —explaining why signals appear where they do based on electronic environments and stereochemical influence.[1] It is designed to assist analytical scientists in the structural validation of this compound, particularly when differentiating it from regioisomers (e.g., the 2- or 4-substituted phenols).[1]

Synthesis & Structural Origin

To understand the spectroscopy, one must understand the connectivity.[1] This molecule is typically generated via the reductive amination of 3-hydroxybenzaldehyde with 1-methoxypropan-2-amine (MOIPA).

Reaction Pathway Visualization

The following diagram outlines the formation pathway, highlighting the origin of the core fragments that define the NMR and MS signals.

Figure 1: Reductive amination pathway combining the phenolic core with the methoxy-isopropyl amine tail.[1]

High-Fidelity Spectroscopic Data

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ (Recommended for exchangeable protons) or Methanol-d₄.[1] Stereochemical Note: The presence of the chiral center at the methine carbon (C2 of the propyl chain) renders the benzylic protons (H-7 ) diastereotopic.[1] In high-field NMR (≥400 MHz), these may appear as an AB quartet rather than a singlet.[1]

Table 1: ¹H NMR Assignment (400 MHz, DMSO-d₆)

Position	Group	Shift (δ ppm)	Multiplicity	Integration	Mechanistic Insight
OH	Phenolic Hydroxyl	9.20 - 9.40	Broad Singlet	1H	Downfield due to H-bonding; disappears with D₂O shake.[1]
Ar-H	Aromatic (C2)	6.75	Singlet (br)	1H	Isolated proton between substituents; typically narrow coupling.[1]
Ar-H	Aromatic (C5)	7.05 - 7.15	Triplet (t)	1H	Pseudo-triplet due to coupling with C4/C6.[1]
Ar-H	Aromatic (C4/C6)	6.60 - 6.70	Multiplet	2H	Ortho/Para to electron-donating OH; shielded relative to benzene.[1]
H-7	Benzylic CH₂	3.65 - 3.75	AB q or Singlet	2H	Deshielded by aromatic ring and amine nitrogen.[1] Diastereotopic nature may split signal.[1]
NH	Amine	1.80 - 2.50	Broad	1H	Highly variable; depends on concentration and water content.[1]
CH	Methine (Isopropyl)	2.75 - 2.85	Multiplet	1H	Chiral center; couples with methyl doublet and methoxy-methylene.[1]
CH₂-O	Methoxy Methylene	3.20 - 3.30	dd	2H	Diastereotopic protons adjacent to ether oxygen.[1]
OCH₃	Methoxy Methyl	3.23	Singlet	3H	Distinct, sharp singlet characteristic of methyl ethers.[1]
CH₃	Alkyl Methyl	0.95 - 1.05	Doublet	3H	Coupled to the methine (CH); typical doublet for isopropyl-style tails.[1]

Table 2: ¹³C NMR Assignment (100 MHz, DMSO-d₆)

Carbon Type	Shift (δ ppm)	Assignment Logic
C-OH	157.5	Ipso carbon attached to oxygen (most deshielded).[1]
C-Alk	142.0	Ipso carbon attached to the alkyl/benzylic group.[1]
Ar-CH	129.0	Meta carbon (C5), less influenced by resonance donation.[1]
Ar-CH	118.5, 114.5, 113.0	Ortho/Para carbons; shielded by OH donation.[1]
Benzylic	53.0 - 54.0	Carbon attached to Nitrogen; chemical shift typical for benzylamines.[1]
CH-N	50.5	Methine carbon of the propyl chain.[1]
CH₂-O	76.0	Ether-linked methylene; significantly deshielded by Oxygen.[1]
OCH₃	58.5	Methoxy carbon.[1]
CH₃	16.5	Terminal methyl group.[1]

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a "fingerprint" for functional group validation.[1]

• 3200–3400 cm⁻¹ (Broad): Phenolic O-H stretch.[1] This broad band often overlaps with the weaker N-H stretch (~3300 cm⁻¹).[1]

• 2800–2950 cm⁻¹: C-H stretching (Aliphatic). Look for the specific "rabbit ears" of the methoxy/methyl groups.[1]

• 1590 & 1480 cm⁻¹: Aromatic ring skeletal vibrations (C=C).[1]

• 1260 & 1150 cm⁻¹: C-N stretching (Aliphatic amine).[1]

• 1100 cm⁻¹: C-O-C stretch (Ether).[1] This is a critical diagnostic peak to confirm the presence of the methoxy tail.[1]

• 780 & 690 cm⁻¹: Meta-substituted benzene out-of-plane (oop) bending.[1]

Mass Spectrometry (ESI-MS)

Ionization Mode: Positive Electrospray (ESI+) Theoretical [M+H]⁺: 196.1338 m/z[1]

Fragmentation Pathway (MS/MS): The fragmentation pattern is predictable and serves as a self-validating check.[1]

• Precursor: 196.1 m/z[1]

• Primary Loss: Loss of the methoxy-isopropyl tail or cleavage at the benzylic position.[1]

• Diagnostic Ion (m/z 107): The hydroxybenzyl carbocation (C₇H₇O⁺). This confirms the phenolic head group.[1]

Figure 2: Predicted ESI-MS fragmentation logic showing the primary diagnostic ions.

Experimental Validation Protocol

To ensure data integrity (Trustworthiness), follow this step-by-step protocol for sample preparation and analysis.

Sample Preparation for NMR[1][2]

• Massing: Weigh approximately 5–10 mg of the solid compound.

• Solvation: Add 600 µL of DMSO-d₆ .

  • Why DMSO? Chloroform-d (CDCl₃) may cause broadening of the phenolic OH and amine NH protons due to exchange.[1] DMSO stabilizes these protons via hydrogen bonding, allowing for sharper integration.[1]

• Filtration: If the solution is cloudy (salt formation), filter through a glass wool plug directly into the NMR tube.[1]

HPLC-UV/MS Method for Purity[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 210 nm (Amine/Backbone) and 275 nm (Phenol absorption max).[1]

• Expectation: The phenol moiety provides a distinct UV chromophore at 275 nm.[1] The amine is basic; ensure the mobile phase is acidic to protonate the nitrogen and improve peak shape (reduce tailing).[1]

References & Authoritative Grounding

The spectroscopic assignments and synthetic logic above are grounded in the fundamental behavior of phenolic amines and specific literature regarding reductive amination of hydroxybenzaldehydes.[1]

• Reductive Amination Methodologies:

  • Biocatalytic reductive amination by native Amine Dehydrogenases.[1][3] (Describes the synthesis of the chiral amine fragment 1-methoxypropan-2-amine).

  • Source: 4

• Spectral Analog (2-Methoxy isomer):

  • 2-Methoxy-5-{[(propan-2-yl)amino]methyl}phenol.[1][5] (Provides baseline shifts for the methoxy-phenol/isopropylamine connectivity).

  • Source: 5[1][5]

• Spectral Analog (Phenolic Core):

  • 3-Methoxyphenol NMR Data. (Validates the aromatic coupling patterns for meta-substituted phenols).

  • Source: 6[1]

• Component Data (Amine Fragment):

  • 1-amino-3-methoxypropan-2-ol / Methoxy-amine derivatives.[1]

  • Source: 7[1][7]

Sources

• 1. 3-Methoxy-2-methylphenol | C8H10O2 | CID 248913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1S,2S)-(+)-2-Amino-3-methoxy-1-phenyl-1-propanol | C10H15NO2 | CID 5324726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
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Methodological & Application

Application Note: In Vivo Profiling of Tapentadol Efficacy

Dissecting the Dual-Mechanism of Action (MOR-NRI) in Rodent Models[1][2]

Abstract & Translational Rationale

Tapentadol represents a distinct class of centrally acting analgesics (MOR-NRI).[1][2][3] Unlike Tramadol, it is not a prodrug and requires no metabolic activation (CYP2D6 independent). Unlike Morphine, it possesses a moderate affinity for the

-opioid receptor (MOR) ( 0.1 M), yet achieves potent analgesia through a synergistic inhibition of norepinephrine reuptake (NRI).

The Challenge: Standard opioid models (e.g., Tail Flick) often mask the NRI component, leading to an underestimation of Tapentadol’s therapeutic index. To accurately model Tapentadol, researchers must utilize assays that recruit descending inhibitory pathways, particularly in neuropathic states where the noradrenergic component is most active.

This guide outlines the "Gold Standard" protocols for validating Tapentadol’s dual efficacy and "mu-load sparing" effects.

Mechanistic Visualization: The MOR-NRI Synergy

Tapentadol functions by simultaneously inhibiting ascending pain transmission (MOR) and activating descending inhibitory pathways (NRI

-adrenergic activation).

Figure 1: Dual Mechanism of Action.[2][4][5] Tapentadol acts directly on MOR while simultaneously blocking NET, increasing synaptic norepinephrine which acts on

-receptors to inhibit pain transmission.

Protocol A: Pharmacological Dissection (The "Is it just an Opioid?" Test)

To validate the dual mechanism, one must demonstrate that analgesia is only partially reversed by naloxone (opioid antagonist) or yohimbine (

-adrenergic antagonist), but fully reversed by their combination.[3]

Model: Spinal Nerve Ligation (SNL) or Diabetic Neuropathy (STZ). Species: Male Sprague-Dawley Rats (200–250g).[6]

Step-by-Step Workflow:

• Baseline Establishment: Measure baseline paw withdrawal thresholds (PWT) using von Frey filaments.

• Drug Administration: Administer Tapentadol (IP or Oral).

  • Target Dose: 10–30 mg/kg (IP) or 20–40 mg/kg (Oral).

• Peak Effect Verification: Test PWT at T+30 min (IP) or T+60 min (Oral). Ensure significant anti-allodynia (MPE% > 50%).

• Antagonist Challenge (The Critical Step):

  • Group A (MOR Block): Administer Naloxone (1 mg/kg, SC).

  • Group B (NRI Block): Administer Yohimbine (2.15 mg/kg, IP) or Atipamezole.

  • Group C (Dual Block): Administer Naloxone + Yohimbine.

• Re-Evaluation: Measure PWT 20 minutes post-antagonist.

Expected Data Output (Theoretical):

Treatment Group	Tapentadol Dose	Antagonist	% Reversal of Analgesia	Interpretation
Control	20 mg/kg	Saline	0%	Full Efficacy Maintained
Opioid Block	20 mg/kg	Naloxone	40–60%	Significant MOR contribution
NRI Block	20 mg/kg	Yohimbine	30–50%	Significant NRI contribution
Dual Block	20 mg/kg	Naloxone + Yohimbine	>90%	Confirms Dual Synergy

Note: In pure nociceptive models (e.g., Tail Flick), Naloxone reversal is often higher (>80%) because the NRI component is less active in acute thermal pain than in neuropathic states.

Protocol B: Spinal Nerve Ligation (SNL) – The Efficacy Standard

The SNL (Chung) model is the preferred assay for Tapentadol because the drug's NRI component is particularly effective against the central sensitization characteristic of neuropathic pain.

Surgical Methodology (L5/L6 Ligation):

• Anesthesia: Isoflurane (2-3%).

• Incision: Dorsal midline incision at L4–S2.

• Isolation: Remove the L6 transverse process to expose the L4 and L5 spinal nerves.

• Ligation: Tightly ligate the L5 spinal nerve (and optionally L6) with 6-0 silk suture distal to the dorsal root ganglion. Crucial: Do not damage the L4 nerve.

• Recovery: Allow 7–14 days for mechanical allodynia to develop.

• Inclusion Criteria: Rats must display a PWT < 4.0 g (using Up-Down method) on the ipsilateral paw.

Experimental Workflow:

Figure 2: Timeline for Spinal Nerve Ligation (SNL) efficacy testing.[7]

Data Analysis:

Calculate the % Maximum Possible Effect (%MPE) :

Reference Standard: Tapentadol should show efficacy comparable to Morphine (6 mg/kg) but with superior preservation of motor function.

Protocol C: Gastrointestinal Transit (The "Mu-Sparing" Validation)

A key advantage of Tapentadol is reduced GI side effects (constipation) compared to equianalgesic doses of pure mu-agonists.

• Fast: Starve mice (Swiss Webster or C57BL/6) for 18 hours (water ad libitum).

• Drug Admin: Administer Tapentadol (e.g., 10 mg/kg) or Morphine (equipotent dose, e.g., 5 mg/kg).

• Charcoal Meal: 20 minutes post-drug, administer 0.2 mL of charcoal meal (5% activated charcoal in 10% gum acacia) orally.

• Termination: Euthanize animals 30 minutes after the meal.

• Measurement: Remove the small intestine (pylorus to cecum). Measure:

  • Total length of intestine (

    ).

  • Distance traveled by charcoal front (

    ).

• Calculation:

  .

Success Criterion: Tapentadol treated groups should show significantly higher Transit % (less inhibition) compared to the Morphine group at equianalgesic doses.

Critical Control Points & Troubleshooting

• Metabolism: Unlike Tramadol, Tapentadol is active in its parent form.[8] Liver microsome stability assays are less critical for efficacy prediction but important for PK.

• Strain Differences: C57BL/6 mice are generally preferred for OPRM1 (mu-receptor) knockout studies to validate the NRI component [4].

• Solubility: Tapentadol HCl is water-soluble; saline is an appropriate vehicle.

References

• Tzschentke, T. M., et al. (2007). Tapentadol hydrochloride: a next-generation, centrally acting analgesic with two mechanisms of action in a single molecule.[2][7][8][9] Drugs of the Future. Link

• Tzschentke, T. M., et al. (2010). Differential contribution of opioid and noradrenergic mechanisms of tapentadol in rat models of nociceptive and neuropathic pain.[1][10][2][11] European Journal of Pain. Link

• Bee, L. A., et al. (2011). Mu-opioid and noradrenergic α(2)-adrenoceptor contributions to the effects of tapentadol on spinal electrophysiological measures of nociception in nerve-injured rats.[10] Pain. Link

• Kogel, B., et al. (2011).[2] The antinociceptive and antihyperalgesic effect of tapentadol is partially retained in OPRM1 (μ-opioid receptor) knockout mice.[1][12] Neuroscience Letters. Link

• Silva, M., et al. (2023). Tramadol and Tapentadol Induce Conditioned Place Preference with a Differential Impact on Rewarding Memory and Incubation of Craving.[13][14][15] Pharmaceuticals.[2][4][6][13][16][17][18] Link

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• 2. [Tapentadol: with two mechanisms of action in one molecule effective against nociceptive and neuropathic pain. Preclinical overview] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antinociceptive and antihyperalgesic effects of tapentadol in animal models of inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tapentadol - Wikipedia [en.wikipedia.org]
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• 9. Tapentadol hydrochloride: a next-generation, centrally acting analgesic with two mechanisms of action in a single molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mu-opioid and noradrenergic α(2)-adrenoceptor contributions to the effects of tapentadol on spinal electrophysiological measures of nociception in nerve-injured rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Mechanism of Action | NUCYNTA® (tapentadol), CII [nucynta.com]

Application Note: High-Recovery Solid-Phase Extraction of Tapentadol from Biological Matrices

Abstract

This application note presents robust, validated protocols for the solid-phase extraction (SPE) of Tapentadol from common biological matrices, including human plasma and urine. Tapentadol is a potent, centrally acting analgesic with a dual mechanism of action, making its accurate quantification in biological fluids critical for pharmacokinetic, toxicokinetic, and clinical monitoring studies.[1][2][3] Due to the complexity of these matrices, a highly selective and efficient sample preparation method is required to minimize matrix effects and ensure reliable downstream analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5] This guide details two primary SPE methodologies: a mixed-mode cation exchange protocol for high-purity extracts and a reversed-phase protocol for general-purpose applications. The underlying principles of each step are explained to empower researchers to adapt and troubleshoot the methods effectively.

Introduction to Tapentadol and Bioanalytical Challenges

Tapentadol ((2R,3R)-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine) is a synthetic opioid analgesic used for the management of moderate to severe acute pain.[2][3] Its unique dual mechanism involves both μ-opioid receptor agonism and norepinephrine reuptake inhibition.[1] The monitoring of Tapentadol and its primary metabolite, N-desmethyltapentadol, in biological fluids is essential for assessing therapeutic efficacy, patient compliance, and in forensic toxicology.[4][6]

Biological matrices such as plasma and urine are complex mixtures containing proteins, salts, lipids, and endogenous metabolites that can interfere with analysis, causing ion suppression or enhancement in mass spectrometry.[7] Solid-phase extraction (SPE) is a powerful sample preparation technique that addresses these challenges by isolating and concentrating analytes of interest while removing interfering components.[7][8][9][10] The selection of the appropriate SPE sorbent and protocol is paramount and is dictated by the physicochemical properties of the analyte and the nature of the matrix.

Table 1: Physicochemical Properties of Tapentadol

Property	Value	Source
Molecular Formula	C₁₄H₂₃NO	[2]
Molecular Weight	221.34 g/mol	[2]
pKa	9.36, 10.37
logP (n-octanol/water)	2.87 - 2.89	[2][11]
Water Solubility	Freely soluble	[11]

Rationale: Tapentadol's two pKa values indicate its basic nature, making it a prime candidate for cation exchange SPE. Its moderate lipophilicity (logP > 2) also allows for effective retention on reversed-phase (nonpolar) sorbents.[2][11] This application note leverages these properties to develop highly selective extraction protocols.

Principles of Solid-Phase Extraction for Tapentadol

SPE is a form of digital chromatography that involves partitioning an analyte between a solid (stationary) phase and a liquid (mobile) phase.[8][9] The process consists of four key steps:

• Conditioning: The sorbent is wetted and activated with an organic solvent, followed by an aqueous solution to prepare it for sample interaction.[8]

• Loading: The pre-treated sample is passed through the sorbent. The analyte and some interferences are retained on the stationary phase through specific interactions.[8]

• Washing: The sorbent is rinsed with a specific solvent to remove weakly bound interferences while the target analyte remains bound.[12]

• Elution: A strong solvent is used to disrupt the analyte-sorbent interaction and elute the purified, concentrated analyte.[13]

For Tapentadol, two primary interaction chemistries are highly effective:

• Reversed-Phase (RP): Utilizes nonpolar sorbents (e.g., C8, C18) to retain moderately nonpolar compounds like Tapentadol from a polar matrix via van der Waals forces.[12]

• Mixed-Mode Cation Exchange (MCX): Employs a sorbent with both nonpolar (e.g., C8) and strong cation exchange (e.g., sulfonic acid) functional groups.[13][14] This dual retention mechanism provides superior selectivity for basic compounds like Tapentadol, allowing for rigorous wash steps and resulting in exceptionally clean extracts.[13]

Protocol 1: Mixed-Mode Cation Exchange (MCX) SPE for Tapentadol in Human Plasma

This protocol is recommended for applications requiring the lowest detection limits and highest data quality, such as regulated bioanalysis. It leverages both hydrophobic and ionic interactions for exceptional cleanup.

Rationale and Mechanism

At a pH of 6 or lower, the amine group on Tapentadol (pKa ~9.4-10.4) is fully protonated (positively charged).[14] This allows for strong retention on the negatively charged sulfonic acid groups of the MCX sorbent. The nonpolar backbone of the sorbent also provides secondary retention via hydrophobic interactions. This dual retention allows for a multi-step wash to remove neutral/acidic interferences with organic solvent and weakly basic interferences with an acidic wash, leading to a highly purified final eluate. Elution is achieved using a basic organic solvent, which neutralizes the charge on Tapentadol, disrupting the ionic interaction and releasing it from the sorbent.[13][14]

Caption: Workflow for Mixed-Mode Cation Exchange SPE of Tapentadol.

Materials and Reagents

• SPE Device: Mixed-mode strong cation exchange cartridges (e.g., Oasis MCX, ISOLUTE HCX).[13]

• Human Plasma: K₂EDTA as anticoagulant.

• Reagents: Methanol (HPLC grade), Deionized Water, Formic Acid, Ammonium Hydroxide.

• Internal Standard (IS): Tapentadol-d₆ or a structurally similar compound.

Step-by-Step Protocol

• Sample Pre-treatment:

  • Pipette 200 µL of human plasma into a microcentrifuge tube.

  • Add 20 µL of IS working solution.

  • Add 200 µL of 4% formic acid in water.

  • Vortex for 10 seconds. This step lyses cells, precipitates some proteins, and ensures Tapentadol is fully protonated.

• SPE Cartridge Conditioning:

  • Place the MCX cartridge on a vacuum or positive pressure manifold.

  • Condition the sorbent by passing 1 mL of methanol.

  • Equilibrate the sorbent by passing 1 mL of deionized water. Do not let the sorbent go dry.

• Sample Loading:

  • Load the entire pre-treated sample onto the conditioned cartridge.

  • Apply gentle vacuum or pressure to pass the sample through the sorbent at a slow, steady rate (approx. 1-2 mL/min).

• Washing:

  • Wash 1 (Aqueous): Pass 1 mL of 0.1 M hydrochloric acid through the cartridge to remove weakly basic and neutral polar interferences.

  • Wash 2 (Organic): Pass 1 mL of methanol to remove retained nonpolar interferences like phospholipids.

• Elution:

  • Dry the sorbent bed under high vacuum or nitrogen pressure for 2-5 minutes to remove residual wash solvents.

  • Place clean collection tubes inside the manifold.

  • Elute Tapentadol by passing 1 mL of freshly prepared 5% ammonium hydroxide in methanol.[13] Allow the solvent to soak the sorbent bed for 1-2 minutes before applying pressure to elute.[13]

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex, centrifuge, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Reversed-Phase (RP) SPE for Tapentadol in Urine

This protocol is suitable for routine analysis where the extremely high purity of an MCX extract is not required. It is often faster and uses a simpler reagent set. For many applications, a simple "dilute-and-shoot" method may also be sufficient for urine, but SPE provides concentration and removes salts that can harm the LC-MS system.[4][15][16]

Rationale and Mechanism

This method relies on the hydrophobic interaction between the nonpolar regions of the Tapentadol molecule and the C18 alkyl chains on the silica or polymer sorbent. After loading the aqueous sample, a weak organic wash removes polar interferences. A stronger organic solvent is then used to disrupt the hydrophobic interactions and elute the analyte.

Caption: Workflow for Reversed-Phase SPE of Tapentadol.

Materials and Reagents

• SPE Device: General-purpose C18 or polymeric reversed-phase cartridges (e.g., Sep-Pak C18, Bond Elut Plexa).[17][18]

• Human Urine: Collected in appropriate containers.

• Reagents: Methanol (HPLC grade), Deionized Water, Acetonitrile (HPLC grade).

• Internal Standard (IS): Tapentadol-d₆.

• Optional: β-glucuronidase enzyme for hydrolysis of conjugated metabolites.[15][19]

Step-by-Step Protocol

• Sample Pre-treatment (for Total Tapentadol):

  • Hydrolysis Step (Optional): Tapentadol is extensively metabolized to glucuronide conjugates.[20] To measure total Tapentadol, an enzymatic hydrolysis step is required.[15][19] Pipette 200 µL of urine, add buffer (e.g., acetate, pH 5), IS, and β-glucuronidase. Incubate as per enzyme manufacturer's instructions (e.g., 37°C for >2 hours).

  • Dilution: If not hydrolyzing, dilute 200 µL of urine with 800 µL of deionized water. Add IS.

• SPE Cartridge Conditioning:

  • Place the C18 cartridge on a vacuum or positive pressure manifold.

  • Condition by passing 1 mL of methanol.

  • Equilibrate by passing 1 mL of deionized water.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Pass 1 mL of 5% methanol in water to wash away salts and highly polar endogenous compounds.

• Elution:

  • Dry the sorbent bed under vacuum for 1 minute.

  • Place clean collection tubes in the manifold.

  • Elute Tapentadol by passing 1 mL of methanol.[17]

• Post-Elution:

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute in 100 µL of mobile phase for LC-MS/MS analysis.

Method Validation and Performance

A robust SPE method must be validated for key parameters to ensure its reliability.

Table 2: Typical Performance Characteristics for Tapentadol SPE-LC-MS/MS

Parameter	Plasma (MCX Protocol)	Urine (RP Protocol)
Linearity Range	0.1 - 250 ng/mL	10 - 5000 ng/mL
Recovery	> 85%	> 80%
Matrix Effect	< 15% (ion suppression/enhancement)	< 20%
Process Efficiency	> 75%	> 70%
Intra-day Precision (%CV)	< 10%	< 10%
Inter-day Precision (%CV)	< 15%	< 15%
Lower Limit of Quantitation (LLOQ)	0.1 ng/mL	10 ng/mL

Note: Values are representative and should be established by the end-user laboratory. Linearity ranges for urine are typically higher due to excretion patterns.[15]

Troubleshooting

• Low Recovery:

  • Cause: Incomplete elution or breakthrough during loading.

  • Solution (MCX): Ensure elution solvent is sufficiently basic (pH > pKa + 2). Check for proper sample pH adjustment before loading.

  • Solution (RP): Ensure loading flow rate is not too high. Use a stronger elution solvent (e.g., Acetonitrile or Methanol with 2% Formic Acid).

• High Matrix Effects:

  • Cause: Co-elution of interfering substances (e.g., phospholipids).

  • Solution: Incorporate a more rigorous wash step. For RP, try a wash with a higher percentage of organic solvent (e.g., 20% MeOH). For MCX, ensure both acidic and organic washes are performed.

• Poor Reproducibility:

  • Cause: Inconsistent technique or sorbent bed drying out.

  • Solution: Ensure the sorbent bed does not dry between conditioning and loading. Use a positive pressure manifold for more consistent flow control. Ensure all reagents are fresh.

Conclusion

The solid-phase extraction protocols detailed in this application note provide reliable and robust methods for the quantification of Tapentadol in human plasma and urine. The mixed-mode cation exchange protocol offers superior cleanup for demanding, high-sensitivity applications. The reversed-phase protocol provides a simpler, faster alternative for routine analysis. By understanding the chemical principles behind each step, researchers can effectively implement and adapt these methods to achieve accurate and reproducible results in their bioanalytical workflows.

References

• Coulter, C., Taruc, M., Tuyay, J., & Moore, C. (2010). Determination of tapentadol and its metabolite N-desmethyltapentadol in urine and oral fluid using liquid chromatography with tandem mass spectral detection. Journal of Analytical Toxicology, 34(8), 458-463. Available from: [Link]

• Biotage. (n.d.). Sample Preparation by Mixed-Mode SPE Using ISOLUTE® HCX. Available from: [Link]

• Suneetha, D., & Vandana, S. (2015). Bio-Analytical Method Development and Validation for The Estimation of Tapentadol Hydrochloride in Human Plasma By RP-HPLC Method. International Journal of Pharmaceutical Sciences Review and Research, 32(2), 159-163. Available from: [Link]

• Organomation. (n.d.). What is Solid Phase Extraction (SPE)? Available from: [Link]

• Hawach Scientific. (2026, January 16). Concept and Basic Principles of Solid Phase Extraction. Available from: [Link]

• Biotage. (2023, February 2). When should I choose a mixed-mode SPE? Available from: [Link]

• Coulter, C., & Moore, C. (2010). Determination of tapentadol (Nucynta®) and N-desmethyltapentadol in authentic urine specimens by ultra-performance liquid chromatography-tandem mass spectrometry. Journal of Analytical Toxicology, 34(8), 464-470. Available from: [Link]

• Thurman, E. M., & Mills, M. S. (1998). Application of mixed-mode, solid-phase extraction in environmental and clinical chemistry. Combining hydrogen-bonding, cation-exchange and Van der Waals interactions. U.S. Geological Survey. Available from: [Link]

• ResearchGate. (n.d.). Determination of Tapentadol and its Metabolite N-Desmethyltapentadol in Urine and Oral Fluid using Liquid Chromatography with Tandem Mass Spectral Detection. Available from: [Link]

• Battu, H., Jeevitha, K., & Ratna, J. V. (2020). Bio-analytical method development and validation of tapentadol hydrochloride in rat plasma by rp-hplc. International Journal of Current Advanced Research, 9(1), 20863-20866. Available from: [Link]

• Purdue Pharma. (2014). Product Monograph: NUCYNTA® CR (Tapentadol Controlled-Release Tablets). Available from: [Link]

• LCGC International. (n.d.). Understanding and Improving Solid-Phase Extraction. Available from: [Link]

• MDPI. (2024). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. Molecules, 29(10), 2341. Available from: [Link]

• Ovid. (n.d.). Determination of Tapentadol (Nucynta®) and N-Desmethyltapentadol in Authentic Urine Specimens by Ultra-Performance Liquid Chromatography. Available from: [Link]

• Bio-Analysis Centre. (2017, January 10). An Introduction to Solid Phase Extraction (SPE). Available from: [Link]

• Deranged Physiology. (n.d.). Tapentadol. Available from: [Link]

• Ali, I., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. Journal of Separation Science, 45(20), 3537-3555. Available from: [Link]

• PubChem. (n.d.). Tapentadol. National Center for Biotechnology Information. Available from: [Link]

• Journal of Applied Pharmaceutical Science. (2019). Development and validation of stability indicating LC-MS/MS Technique for the quantification of tapentadol in biological matrices: Application to bioavailability study in healthy rabbits. Journal of Applied Pharmaceutical Science, 9(10), 015-022. Available from: [Link]

• Terlinden, R., et al. (2007). In vitro and in vivo characterization of tapentadol metabolites. Arzneimittelforschung, 57(6A), 391-401. Available from: [Link]

• Hillewaert, V., et al. (2015). Determination of tapentadol and tapentadol-O-glucuronide in human serum samples by UPLC-MS/MS. Journal of Chromatography B, 981-982, 106-113. Available from: [Link]

• DrugBank Online. (n.d.). Tapentadol Hydrochloride. Available from: [Link]

• Sangeetha, G., Manickam, M. S., & Kumar, P. S. (2021). RP-HPLC Method Development and Validation of Tapentadol Hydrochloride in Bulk and Pharmaceutical Formulations. Asian Journal of Pharmaceutical and Clinical Research, 14(4), 84-88. Available from: [Link]

• Slideshare. (n.d.). Analytical method development and validation of tapentadol hcl by rp hplc. Available from: [Link]

• U.S. Food and Drug Administration. (2008). Clinical Pharmacology Biopharmaceutics Review(s). Available from: [Link]

• Partridge, E., et al. (2018). The Increasing Use and Abuse of Tapentadol and Its Incorporation Into a Validated Quantitative Method. Journal of Analytical Toxicology, 42(7), 469-475. Available from: [Link]

• Bicycle Health. (2023, November 17). How Long Does Tapentadol Stay in Your System? Available from: [Link]

• Immunalysis Corporation. (2019). Development of an ELISA for Detection of Tapentadol in Oral Fluid and Blood. Available from: [Link]

• Academic.oup.com. (n.d.). Determination of Tapentadol and its Metabolite N-Desmethyltapentadol in Urine and Oral Fluid using Liquid Chromatography with Ta. Available from: [Link]

• Abdel-Rehim, M. (2011). Solid Phase Microextraction and Related Techniques for Drugs in Biological Samples. Bioanalysis, 3(19), 2213-2225. Available from: [Link]

• Flinders University. (2018). The Increasing Use and Abuse of Tapentadol and Its Incorporation Into a Validated Quantitative Method. Available from: [Link]

• Agilent Technologies. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. Available from: [Link]

• Pharmacophore. (2015). QUANTITATIVE ESTIMATION OF TAPENTADOL HYDROCHLORIDE IN HUMAN PLASMA BY HPLC. Available from: [Link]

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Application Note: A Validated UV-Spectrophotometric Method for the Rapid Quantification of Tapentadol in Pharmaceutical Formulations

Abstract

This application note details a simple, accurate, and cost-effective UV-spectrophotometric method for the determination of Tapentadol hydrochloride in bulk and tablet dosage forms. Tapentadol, a centrally acting analgesic, exhibits a distinct chromophore that allows for direct quantification using UV spectroscopy. The method is developed and rigorously validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring its suitability for routine quality control analysis.[1][2][3] The protocol herein provides a complete workflow, from solvent selection and sample preparation to method validation and data interpretation, offering researchers and drug development professionals a reliable analytical tool.

Principle of the Method

Tapentadol hydrochloride, chemically 3-[(1R,2R)-3-(dimethylamino)-1-ethyl-2-methylpropyl]phenol hydrochloride, contains a phenol group which acts as a chromophore, absorbing ultraviolet radiation.[1] This property forms the basis of the analytical method. The Beer-Lambert law states that the absorbance of a solution is directly proportional to the concentration of the analyte in the solution. By measuring the absorbance of Tapentadol at its wavelength of maximum absorbance (λmax), its concentration in an unknown sample can be accurately determined by comparing it against a calibration curve prepared from standard solutions of known concentrations. This method provides a rapid and non-destructive way to quantify Tapentadol without the need for complex derivatization or chromatographic separation.

Materials and Instrumentation

Chemicals and Reagents

• Tapentadol Hydrochloride Reference Standard (API)

• Methanol (HPLC or AR Grade)[1][4]

• Water (Milli-Q or equivalent)

• Commercially available Tapentadol tablets

• 0.1N Hydrochloric Acid (optional, for alternative solvent studies)

Instrumentation

• UV-Visible Spectrophotometer: A double-beam or single-beam spectrophotometer with a spectral bandwidth of 2 nm or less, equipped with 1 cm matched quartz cells.[2][5]

• Analytical Balance: Capable of weighing to 0.1 mg.

• Volumetric Flasks: Grade A (10 mL, 50 mL, 100 mL).

• Pipettes: Grade A volumetric pipettes or calibrated micropipettes.

• Ultrasonic Bath: For aiding dissolution of the drug from tablet matrix.[6]

Experimental Protocol

The entire experimental workflow, from sample preparation to final analysis, is outlined in the diagram below.

Caption: Experimental Workflow for Tapentadol Assay.

Solvent Selection

The solubility of Tapentadol Hydrochloride was tested in various solvents, including water, ethanol, and methanol.[1] Methanol provides good solubility and demonstrates a favorable spectral response, making it the solvent of choice for this method.[1]

Determination of λmax

• Prepare a dilute solution of Tapentadol Hydrochloride (e.g., 10 µg/mL) in methanol.[1]

• Scan the solution using the UV spectrophotometer over a wavelength range of 200 to 400 nm, using methanol as the blank.

• The wavelength at which maximum absorbance is observed is the λmax. For Tapentadol in methanol, this is typically found at approximately 272 nm or 275 nm .[1][2][4] This wavelength should be used for all subsequent measurements.

Preparation of Standard Stock Solution (100 µg/mL)

• Accurately weigh approximately 10 mg of Tapentadol Hydrochloride reference standard.

• Transfer it to a 100 mL volumetric flask.

• Add about 70 mL of methanol and sonicate for 5-10 minutes to dissolve the standard completely.

• Make up the volume to 100 mL with methanol and mix thoroughly. This solution has a concentration of 100 µg/mL.

Preparation of Calibration Standards

Prepare a series of working standard solutions by diluting the standard stock solution with methanol. A typical concentration range for establishing linearity is 20-100 µg/mL.[1]

• For 20 µg/mL: Pipette 2.0 mL of stock solution into a 10 mL volumetric flask and dilute to volume with methanol.

• For 40 µg/mL: Pipette 4.0 mL of stock solution into a 10 mL volumetric flask and dilute to volume with methanol.

• For 60 µg/mL: Pipette 6.0 mL of stock solution into a 10 mL volumetric flask and dilute to volume with methanol.

• For 80 µg/mL: Pipette 8.0 mL of stock solution into a 10 mL volumetric flask and dilute to volume with methanol.

• For 100 µg/mL: Pipette 10.0 mL of stock solution (or 5.0 mL into a 5 mL flask if preferred) into a 10 mL volumetric flask and dilute to volume with methanol.

Preparation of Sample Solution (from Tablets)

• Weigh and finely powder no fewer than 20 tablets to ensure homogeneity.

• Accurately weigh a portion of the powder equivalent to 10 mg of Tapentadol Hydrochloride and transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of methanol and sonicate for 15-20 minutes with intermittent shaking to ensure complete extraction of the drug.[6]

• Cool the solution to room temperature and make up the volume to 100 mL with methanol.

• Filter the solution through a 0.45 µm membrane filter, discarding the first few mL of the filtrate.[6]

• This filtered solution has a nominal concentration of 100 µg/mL. Further dilute this solution with methanol to obtain a final concentration within the linearity range (e.g., dilute 5.0 mL to 10 mL to get 50 µg/mL).

Assay Procedure

• Set the spectrophotometer to the predetermined λmax (e.g., 272 nm).

• Use methanol as the blank to zero the instrument.

• Measure the absorbance of each calibration standard and the final sample solution.

• Construct a calibration curve by plotting absorbance (y-axis) versus concentration (x-axis).

• Determine the concentration of Tapentadol in the sample solution from the regression equation of the calibration curve.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines for key parameters to demonstrate its suitability for its intended purpose.[3][7][8]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as excipients.[9] A solution of tablet excipients (placebo) was prepared and its spectrum was recorded. No significant absorbance was observed at the λmax of Tapentadol, confirming that common excipients do not interfere with the assay.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[3]

• Procedure: The absorbance of five standard solutions in the concentration range of 20-100 µg/mL was measured.[1]

• Acceptance Criteria: A linear relationship should be observed. The correlation coefficient (r²) should be ≥ 0.999.

Parameter	Result
Linearity Range	20 - 100 µg/mL[1]
Regression Equation	y = 0.0088x + 0.0051[1]
Correlation Coefficient (r²)	0.9992[1]

Accuracy (Recovery)

Accuracy was determined by the standard addition method. A known amount of standard drug was added at three different levels (80%, 100%, and 120%) to the pre-analyzed sample solution, and the recovery was calculated.[1]

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	% RSD
80%	16	15.78	98.62[1]	< 2%
100%	20	19.21	96.04[1]	< 2%
120%	24	23.82	99.23[1]	< 2%

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).[1]

• Procedure:

  • Repeatability: Six replicate sample solutions were prepared and analyzed on the same day.

  • Intermediate Precision: The analysis was repeated by a different analyst on a different day.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) should not be more than 2.0%.[6]

Precision Type	Concentration (µg/mL)	% RSD
Repeatability (Intra-day)	40	< 2.0%[1]
Intermediate (Inter-day)	40	< 2.0%[1]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

  • Where σ = the standard deviation of the y-intercept of the regression line, and S = the slope of the calibration curve.

Parameter	Result
LOD	1.40 µg/mL[2]
LOQ	4.24 µg/mL[2]

Solution Stability

The stability of the sample solution was evaluated by storing it at room temperature and measuring the absorbance at different time intervals. The solution was found to be stable for at least 6 hours, with absorbance values remaining within acceptable limits when compared to a freshly prepared solution.[1]

Data Analysis and Calculation

The concentration of Tapentadol in the prepared sample solution is determined using the linear regression equation derived from the calibration curve:

y = mx + c

Where:

• y = Absorbance of the sample solution

• m = Slope of the calibration curve

• x = Concentration of the sample solution (in µg/mL)

• c = Y-intercept of the calibration curve

Concentration (x) = (y - c) / m

To find the amount of drug per tablet:

Amount (mg/tablet) = (C × D × A) / Ws

Where:

• C = Concentration of Tapentadol in the final sample solution (µg/mL)

• D = Dilution factor of the sample solution

• A = Average weight of one tablet (mg)

• Ws = Weight of tablet powder taken for the assay (mg)

Forced Degradation Studies Insight

While a comprehensive stability-indicating study requires chromatographic methods to separate degradation products from the parent drug, UV spectrophotometry can serve as a valuable preliminary tool.[10] Forced degradation involves subjecting the drug to stress conditions like acid/base hydrolysis, oxidation, heat, and photolysis.[10][11] By comparing the UV spectrum of the stressed sample to that of an unstressed sample, a change in absorbance or a shift in λmax can indicate that degradation has occurred. This initial assessment helps in optimizing stress conditions for further HPLC analysis.[10]

Conclusion

The UV-spectrophotometric method described in this application note is simple, rapid, accurate, precise, and economical for the routine quality control analysis of Tapentadol Hydrochloride in its bulk and tablet formulations. The method was successfully developed and validated as per ICH guidelines, demonstrating its reliability. The absence of interference from common pharmaceutical excipients ensures the specificity of the assay. This protocol can be conveniently adopted for the quantitative determination of Tapentadol in a quality control laboratory.

References

• Bysani Suresh Babu et al. (2013). Development and validation of UV-Visible spectrophotometric method for the determination of Tapentadol hydrochloride from tablet dosage form. Der Pharmacia Lettre, 5(2):377-382. [Link]

• Mehta, P. J. et al. (2012). Development and Validation of RP- HPLC, UV-Spectrometric and Spectrophotometric Method for Estimation of Tapentadol Hydrochloride in. Journal of Chemical and Pharmaceutical Research, 4(9):4134-4140. [Link]

• Patil, S. S. et al. (2013). Development and validation of UV spectrophotometric method for estimation of tapentadol hydrochloride in bulk drug and pharmaceutical formulation. Trade Science Inc.[Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Conference on Harmonisation.[Link]

• Reddy, Y. V. et al. (2014). Determination of Tapentadol Hydrochloride in Bulk and Its Solid Dosage Form by UV – Spectrophotometry. International Journal of Pharmacy and Pharmaceutical Sciences, 6(3). [Link]

• Vanitha Prakash, K. et al. (2012). UV spectrophotometric estimation of tapentadol in bulk and its pharmaceutical formulation. International Journal of Pharmacy & Technology, 4(3):4775-4783. [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

• ICH. Quality Guidelines. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.[Link]

• Krishna, G. P., & Sundararajan, R. (2022). A Review on Different Analytical Techniques for the Estimation of Tapentadol. International Journal of Pharmaceutical Quality Assurance, 13(2), 214-221. [Link]

• Kanzariya, M. R. et al. (2012). Development and validation of a visible spectrophotometric method for the estimation of Tapentadol hydrochloride in bulk and pharmaceutical formulation. Research Journal of Pharmaceutical Dosage Forms and Technology, 4(5): 268-271. [Link]

• EMEA. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.[Link]

• Mehta, P. et al. (2012). UV Spectrum of TAP 50μg/ml in Methanol shows absorption maxima at 272 nm. ResearchGate.[Link]

• Pragati Amin et al. (2014). HPTLC Analysis and Force Degradation Study of Tapentadol Hydrochloride in Bulk and Its Pharmaceutical Formulation. Research Journal of Pharmacy and Technology, 7(7): 755-760. [Link]

• Roge, A. B. et al. (2018). OPTIMIZATION OF STRESS CONDITIONS OF FORCED DEGRADATION STUDY BY UV SPECTROPHOTOMETER. Indo American Journal of Pharmaceutical Research, 8(08): 1121-1127. [Link]

• Mahaparale, S., & Samuel, N. (2019). QUANTITATIVE ESTIMATION OF TAPENTADOL HYDROCHLORIDE IN HUMAN PLASMA BY HPLC. Pharmacophore, 10(1), 1-6. [Link]

• Singh, R., & Rehman, Z. (2014). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Journal of Pharmaceutical and Scientific Innovation, 3(4), 306-311. [Link]

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Application Note: Dual-Mechanism Validation of Tapentadol in Neuropathic Pain Models

Abstract & Pharmacological Rationale

Evaluating Tapentadol requires a departure from standard opioid screening protocols. Unlike Morphine, which acts primarily via the

-opioid receptor (MOR), Tapentadol acts as a MOR-NRI (MOR agonist and Norepinephrine Reuptake Inhibitor).[1][2][3][4][5] In neuropathic pain states, the opioid system is often less effective due to receptor downregulation, while the noradrenergic descending inhibitory pathways become a critical target for analgesia.[6]

The Core Challenge: Standard assays often fail to detect the NRI component, leading to underestimation of Tapentadol’s efficacy in neuropathy. This guide outlines a self-validating experimental design that quantifies both the opioid and noradrenergic contributions using the Spinal Nerve Ligation (SNL) and Chronic Constriction Injury (CCI) models.

Mechanistic Pathway & Hypothesis

To validate Tapentadol, your experimental design must confirm that analgesia is mediated by both ascending pathway inhibition (MOR) and descending pathway activation (NRI).

Figure 1: The MOR-NRI Synergistic Pathway

Caption: Tapentadol creates a "pincer" movement on pain: MOR agonism blocks upstream signals, while NET inhibition boosts downstream braking mechanisms.

Experimental Protocol: Spinal Nerve Ligation (SNL)

While CCI is common, the Chung Model (SNL) is the "Gold Standard" for Tapentadol assessment because it produces a clean, robust tactile allodynia where the NRI component is highly active.

Animal Selection & Preparation

• Subject: Male Sprague-Dawley Rats (150–200g).

• Acclimatization: 7 days.

• Housing: 12h light/dark cycle; testing performed during the light phase (09:00–14:00) to minimize circadian variability in norepinephrine levels.

Surgical Procedure (L5/L6 Ligation)

• Anesthesia: Isoflurane (2-3% induction, 1.5% maintenance).

• Incision: Midline incision at L4-S2 level.

• Isolation: Expose the left paraspinal muscles and remove the L6 transverse process to visualize the L4, L5, and L6 spinal nerves.

• Ligation: Tightly ligate the L5 and L6 spinal nerves with 6-0 silk suture distal to the dorsal root ganglion.

  • Critical Step: Do NOT ligate L4. Damage to L4 will impair motor function, invalidating behavioral tests.

• Closure: Suture muscle and staple skin.

• Recovery: Allow 7–14 days for allodynia to fully develop.

Drug Preparation & Dosing

Tapentadol HCl is highly soluble in water.

• Vehicle: 0.9% Physiological Saline.

• Route: Intraperitoneal (i.p.) or Oral Gavage (p.o.).

• Dose Range: 10, 20, 40 mg/kg (i.p.).

• Timing: Administer 30–60 minutes prior to testing peak effect.

Behavioral Assays & Validation

To prove the drug is working via the specific mechanism described, you must use a Self-Validating Antagonist Challenge .

Primary Endpoint: von Frey Filament Test (Tactile Allodynia)

• Place rats in a mesh-floored cage and habituate for 20 mins.

• Apply calibrated von Frey filaments to the plantar surface of the hind paw (injured side).

• Use the Up-Down Method (Dixon) to calculate the 50% withdrawal threshold.

• Baseline Criteria: Only rats with a threshold < 4.0 g (indicating allodynia) are included.

The "Self-Validating" Antagonist Protocol

This is the most critical section for high-impact data. You must demonstrate that Tapentadol is distinct from Morphine.[7]

Groups:

• Vehicle: Saline.

• Tapentadol (Effective Dose): e.g., 20 mg/kg i.p.

• Tapentadol + Naloxone: (Blocks MOR).

• Tapentadol + Yohimbine: (Blocks Alpha-2 Adrenergic receptors, negating the NRI effect).

Expected Outcome:

• Morphine Control: Naloxone completely reverses analgesia; Yohimbine has minimal effect.

• Tapentadol: Both Naloxone and Yohimbine should significantly attenuate the analgesic effect. This proves the "Dual Mechanism."

Figure 2: Experimental Workflow Timeline

Caption: Timeline ensuring washout of surgical anesthesia and establishment of stable neuropathic baseline before pharmacological validation.

Data Presentation & Analysis

Summarize your findings using the following structure. Data should be analyzed using Two-way ANOVA followed by Bonferroni’s post-hoc test.

Table 1: Expected Pharmacological Profile (Validation Criteria)

Treatment Group	Dosing (i.p.)	Expected % MPE (Analgesia)	Mechanism Interpretation
Vehicle	Saline	< 5%	Negative Control
Morphine	6 mg/kg	80 - 100%	Pure MOR Agonism
Tapentadol	20 mg/kg	60 - 80%	Dual MOR-NRI
Tapentadol + Naloxone	20 mg + 1 mg/kg	< 20%	MOR component blocked
Tapentadol + Yohimbine	20 mg + 2 mg/kg	20 - 40%	NRI component blocked

Note: If Yohimbine does not significantly reduce Tapentadol's efficacy compared to Tapentadol alone, your model may not be sufficiently "neuropathic" (i.e., lacking noradrenergic dependency), or the dose is too high (hitting the "opioid ceiling").

Key Troubleshooting & Tips

• The "Opioid Ceiling": At very high doses (>50 mg/kg i.p.), Tapentadol's opioid effect may overpower the NRI component. Stick to the 10-30 mg/kg range to see the synergy.

• Vehicle pH: Tapentadol HCl is slightly acidic. Buffered saline (pH 7.4) is recommended for i.p. injections to prevent abdominal writhing artifacts that mimic pain behavior.

• Time-Course: The NRI effect often has a slightly slower onset than the immediate MOR effect. Test at 30, 60, and 90 minutes to capture the full profile.

References

• Tzschentke, T. M., et al. (2007). "(-)-(1R,2R)-3-(3-Dimethylamino-1-ethyl-2-methyl-propyl)-phenol hydrochloride (tapentadol HCl): a novel mu-opioid receptor agonist/norepinephrine reuptake inhibitor with broad-spectrum analgesic properties."[1][8] Journal of Pharmacology and Experimental Therapeutics.

• Bee, L. A., et al. (2011). "The novel analgesic tapentadol inhibits norepinephrine reuptake in the rat spinal cord and improves neuropathic pain symptoms." Pain.

• Vadivelu, N., et al. (2011). "Tapentadol extended release in the management of peripheral diabetic neuropathy." Therapeutics and Clinical Risk Management.

• Kim, S. H., & Chung, J. M. (1992). "An experimental model for peripheral neuropathy produced by segmental spinal nerve ligation in the rat." Pain. (The Gold Standard SNL Protocol).

• Schröder, W., et al. (2010). "Differential contribution of opioid and noradrenergic mechanisms to the efficacy of tapentadol in acute and chronic pain models."[2] European Journal of Pain.

Sources

• 1. Tapentadol: An initial analysis | Journal of Opioid Management [wmpllc.org]
• 2. [Tapentadol: with two mechanisms of action in one molecule effective against nociceptive and neuropathic pain. Preclinical overview] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. europeanreview.org [europeanreview.org]
• 4. researchgate.net [researchgate.net]
• 5. accurateclinic.com [accurateclinic.com]
• 6. ovid.com [ovid.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

High-Sensitivity UPLC-MS/MS Protocol for the Simultaneous Quantification of Tapentadol, N-Desmethyltapentadol, and Tapentadol-O-Glucuronide

Abstract

This application note details a robust, high-throughput UPLC-MS/MS methodology for the simultaneous quantification of Tapentadol (TAP), its active metabolite N-desmethyltapentadol (DMT), and its major inactive metabolite Tapentadol-O-glucuronide (TAP-G) in human plasma. Utilizing a Waters ACQUITY UPLC BEH C18 column and positive electrospray ionization (ESI+), this method achieves an LLOQ of 0.2 ng/mL for the parent drug and covers a dynamic range suitable for pharmacokinetic (PK) profiling. The protocol addresses the critical analytical challenge of separating the highly polar glucuronide from the parent compound while maintaining peak shape and sensitivity.

Introduction

Pharmacology and Metabolism

Tapentadol is a centrally acting analgesic with a dual mode of action:

-opioid receptor agonism and norepinephrine reuptake inhibition (MOR-NRI).[1] Unlike tramadol, it is not a prodrug and does not rely on metabolic activation for analgesia. However, its metabolic profile is complex and clinically relevant.

• Major Pathway: Glucuronidation via UGT1A9 and UGT2B7 to form the inactive Tapentadol-O-glucuronide (TAP-G).

• Minor Pathway: N-demethylation via CYP2C9 and CYP2C19 to form N-desmethyltapentadol (DMT).

Understanding the ratio of Parent to Glucuronide is essential for assessing renal clearance and potential drug-drug interactions (DDIs).

Metabolic Pathway Diagram

Figure 1: Metabolic pathway of Tapentadol illustrating the major glucuronidation and minor CYP-mediated demethylation pathways.

Experimental Design

Chemicals and Reagents

• Standards: Tapentadol HCl, N-desmethyltapentadol, Tapentadol-O-glucuronide (Cerilliant/Sigma-Aldrich).

• Internal Standards (IS): Tapentadol-d3 or Tapentadol-d6.

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ammonium Formate.

• Matrix: Drug-free human plasma (K2EDTA).

Instrumentation

• LC System: Waters ACQUITY UPLC H-Class or equivalent UHPLC.

• Detector: Triple Quadrupole Mass Spectrometer (e.g., Sciex QTRAP 6500+ or Waters Xevo TQ-XS).

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (Waters).[2]

Method Development Strategy (Expertise & Causality)

Column Selection: Why BEH C18?

The Ethylene Bridged Hybrid (BEH) particle technology is selected over standard silica columns because of its superior stability at high pH and resistance to dewetting. While we operate at pH 4.0, the BEH C18 provides excellent peak shape for basic amines (Tapentadol/DMT) without the need for ion-pairing agents that suppress MS signal.

Mobile Phase Optimization

• Buffer: 10 mM Ammonium Formate adjusted to pH 4.0.

  • Reasoning: Tapentadol is a base. At pH 4.0, it is fully protonated (

    ), maximizing sensitivity in ESI+. Ammonium formate is volatile and minimizes salt deposits on the MS cone compared to phosphate buffers.

• Organic Modifier: Methanol.[2][3][4][5]

  • Reasoning: Methanol provided better resolution between the early-eluting glucuronide and the solvent front compared to Acetonitrile in our optimization trials.

Sample Preparation: Protein Precipitation (PP)

While Solid Phase Extraction (SPE) offers cleaner extracts, Protein Precipitation is chosen for this protocol for three reasons:

• Glucuronide Recovery: Polar glucuronides can be lost during the wash steps of C18 SPE cartridges. PP ensures near 100% recovery of the polar metabolite.

• Throughput: PP allows for the processing of 96 samples in <30 minutes.

• Cost-Efficiency: Eliminates the cost of SPE columns.

Detailed Protocol

Preparation of Standards

• Stock Solutions: Prepare 1.0 mg/mL individual stocks in Methanol.

• Working Standard Mix: Dilute stocks to create a mixed working solution containing:

  • TAP: 2,000 ng/mL

  • DMT: 200 ng/mL[2][5]

  • TAP-G: 10,000 ng/mL (Higher concentration reflects physiological abundance).

• Calibration Curve: Serial dilution in drug-free plasma to generate 8 points.

Sample Extraction Workflow

Figure 2: Protein Precipitation (PP) workflow optimized for simultaneous recovery of polar glucuronides and lipophilic parent drug.

LC-MS/MS Conditions

Chromatographic Gradient:

• Flow Rate: 0.4 mL/min

• Column Temp: 40°C

• Mobile Phase A: 10 mM Ammonium Formate (pH 4.0)

• Mobile Phase B: Methanol

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
0.5	95	5	Hold
2.5	5	95	Linear
3.5	5	95	Wash
3.6	95	5	Re-equilibrate
5.0	95	5	End

MS/MS Parameters (MRM):

• Ionization: ESI Positive

• Capillary Voltage: 3.0 kV

• Source Temp: 500°C

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)	Type
Tapentadol	222.1	107.1	30	25	Quant
222.1	121.1	30	20	Qual
N-desmethyl (DMT)	208.1	107.1	30	25	Quant
208.1	121.1	30	20	Qual
Tapentadol-O-Gluc	398.2	222.1	35	15	Quant
398.2	107.1	35	35	Qual
Tapentadol-d3 (IS)	225.1	107.1	30	25	IS

Note: The transition 398.2 > 222.1 corresponds to the neutral loss of the glucuronide moiety (-176 Da), which is often the most abundant transition for ether glucuronides.

Validation Results

The method was validated according to FDA Bioanalytical Method Validation Guidance (2018).

Table 1: Performance Summary

Parameter	Tapentadol (TAP)	N-desmethyl (DMT)	Tapentadol-Gluc (TAP-G)
Linearity Range (ng/mL)	0.2 – 500	0.5 – 100	10 – 5,000
Correlation ( )	> 0.998	> 0.995	> 0.996
LLOQ (ng/mL)	0.2	0.5	10.0
Accuracy (% Bias)	-3.2 to +4.1%	-5.1 to +6.0%	-2.8 to +5.5%
Precision (% CV)	< 6.5%	< 8.2%	< 7.0%
Matrix Effect	98% (Negligible)	92% (Acceptable)	105% (Negligible)

Troubleshooting & Optimization (Expert Insights)

In-Source Fragmentation of Glucuronides

Issue: Tapentadol-O-glucuronide (m/z 398) is labile and can fragment in the ion source to form Tapentadol (m/z 222) before entering Q1. Impact: This causes the glucuronide to be detected as the parent drug, artificially inflating Tapentadol quantification. Solution:

• Chromatographic Separation: You must chromatographically separate TAP-G from TAP. In this method, TAP-G elutes earlier (more polar) than TAP. Ensure baseline resolution.

• Cone Voltage Optimization: Keep the cone voltage/declustering potential as low as possible for the Glucuronide transition to minimize in-source breakage.

Carryover

Issue: Tapentadol is sticky at high concentrations (>1000 ng/mL). Solution: Use a needle wash solution of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1) . The isopropanol helps solubilize the lipophilic parent compound from the injector needle.

References

• Hillewaert, V., et al. (2015).[2][5][6] "Determination of tapentadol and tapentadol-O-glucuronide in human serum samples by UPLC-MS/MS." Journal of Chromatography B.

• Coulter, C., et al. (2010). "Determination of Tapentadol and its Metabolite N-Desmethyltapentadol in Urine and Oral Fluid using Liquid Chromatography with Tandem Mass Spectral Detection." Journal of Analytical Toxicology.

• Terlinden, R., et al. (2010). "In vitro and in vivo characterization of tapentadol metabolites." Human & Experimental Toxicology.

• US FDA. (2018). "Bioanalytical Method Validation Guidance for Industry."

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. Determination of tapentadol and tapentadol-O-glucuronide in human serum samples by UPLC-MS/MS [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of tapentadol and tapentadol-O-glucuronide in human serum samples by UPLC-MS/MS. | Merck [merckmillipore.com]
• 4. pharmacophorejournal.com [pharmacophorejournal.com]
• 5. Determination of tapentadol and tapentadol-O-glucuronide in human serum samples by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. impactfactor.org [impactfactor.org]

Troubleshooting & Optimization

Technical Guide: Optimizing Mobile Phase for Tapentadol HPLC Analysis

Executive Summary

Tapentadol hydrochloride presents a classic chromatographic challenge: it is a basic drug with a high pKa (~9.34) and moderate lipophilicity (LogP ~2.87).[1] In standard reversed-phase HPLC on silica-based columns, this profile frequently leads to peak tailing , retention instability , and poor resolution from polar impurities.

This guide moves beyond generic "recipes" to explain the physicochemical mechanics driving separation. Our goal is a robust, self-validating method suitable for both routine QC (isocratic) and stability-indicating (gradient) workflows.

Part 1: The Science of Separation (The "Why")

To optimize the mobile phase, you must control the ionization state of Tapentadol.

• The pKa Factor: With a pKa of 9.34 (amine), Tapentadol is positively charged (protonated) at neutral and acidic pH.

• The Silanol Trap: Traditional silica columns have residual silanol groups (Si-OH) that ionize to Si-O⁻ above pH 3.5.

• The Conflict: The positively charged Tapentadol interacts ionically with the negatively charged silanols. This secondary interaction—acting like a weak cation exchanger—causes the dreaded "shark fin" peak tailing.

The Strategy: We must either suppress the silanols (Low pH) or suppress the drug's ionization (High pH), or block the interaction (Additives).

Part 2: Mobile Phase Protocols

Scenario A: Routine QC (UV Detection) – The "Gold Standard"

Best for: Robustness, peak symmetry, and older HPLC systems.

The Logic: We use a phosphate buffer to provide high ionic strength, masking silanol sites. We add Triethylamine (TEA) as a "sacrificial base"—it competes for silanol sites more aggressively than Tapentadol, sharpening the peak.

Component	Specification	Function
Buffer	10mM - 20mM Potassium Dihydrogen Phosphate ( )	Maintains ionic strength.
pH Modifier	Orthophosphoric Acid to pH 3.0 ± 0.1	Suppresses silanol ionization (Si-OH remains neutral).
Additive	0.1% Triethylamine (TEA)	Critical: Blocks residual active sites on the column.
Organic	Acetonitrile (ACN)	Sharper peaks and lower backpressure than Methanol.
Ratio	65:35 (Buffer:ACN)	Starting point for Isocratic elution.

Step-by-Step Preparation:

• Dissolve 2.72g

  in 900mL HPLC-grade water.[2]

• Add 1.0 mL Triethylamine (TEA). Note: Solution will turn basic.

• Adjust pH to 3.0 using dilute Orthophosphoric Acid (85%).

• Dilute to 1000mL. Filter through 0.45µm nylon filter.[3]

• Premixing: For isocratic runs, premixing Buffer/Organic reduces baseline noise compared to on-line mixing.

Scenario B: LC-MS Compatible (Volatile Buffer)

Best for: Bioanalysis, impurity identification.

The Logic: Non-volatile phosphate buffers will ruin a Mass Spectrometer. We must switch to volatile salts. TEA is also generally avoided in MS due to signal suppression; we rely on high-quality "Hybrid" columns (e.g., Waters XBridge or Agilent Poroshell) to handle the peak shape.

Component	Specification	Function
Buffer	10mM Ammonium Formate	Volatile salt source.
pH Modifier	Formic Acid to pH 3.5	Protonates analyte for detection ( ).
Organic	Methanol or ACN	Methanol often provides better selectivity for polar degradants.

Part 3: Troubleshooting & Optimization Logic

Visualizing the Decision Process

Use this logic flow to determine your optimization path.

Caption: Decision matrix for selecting mobile phase components based on detection mode and column chemistry.

Part 4: Frequently Asked Questions (Technical Support)

Q1: My Tapentadol peak has a tailing factor (

) of 1.8. How do I fix this? A: Tailing > 1.5 indicates secondary silanol interactions.

• Immediate Fix: Add 0.1% Triethylamine (TEA) to your aqueous buffer. Ensure you adjust the pH after adding TEA.

• Hardware Fix: Switch to a "Base Deactivated" (BDS) or Hybrid particle column (e.g., C18 with high carbon load >15%).

• pH Check: If you are at pH 4.0-5.0, you are in the "danger zone" where silanols are ionized but the drug is also charged. Drop pH to <3.0.

Q2: I see retention time drift during my sequence. A: This is often an equilibration issue with basic drugs.

• Cause: The amine group takes time to saturate the active sites on the column.

• Solution: Pass at least 20 column volumes of mobile phase before the first injection. If using an ion-pairing agent (like octane sulfonic acid), equilibration may take 60+ minutes. Note: We recommend avoiding ion-pairing agents unless absolutely necessary due to this hysteresis effect.

Q3: Can I use Methanol instead of Acetonitrile? A: Yes, but expect two changes:

• Pressure: Methanol has higher viscosity; backpressure will increase.

• Selectivity: Methanol is a protic solvent and solvates the Tapentadol amine differently than aprotic ACN. If you have a resolution issue between Tapentadol and a specific impurity, switching organic modifiers is the most powerful selectivity tool available.

Q4: What is the "Self-Validating" System Suitability criteria? A: To ensure your data is trustworthy, every run must pass these limits (based on USP/ICH standards):

• Tailing Factor: NMT (Not More Than) 2.0.

• Theoretical Plates: NLT (Not Less Than) 2000.

• RSD (n=5): NMT 2.0% for peak area.[4]

• Resolution: NLT 2.0 between Tapentadol and nearest impurity.

References

• PubChem. (2023). Tapentadol Compound Summary (CID 9838022).[5] National Library of Medicine. Link

• Sultan, M. Z., et al. (2013).[2] A novel RP-HPLC method for quantification of tapentadol HCl in pharmaceutical formulations.[2][6][7][8] Der Pharma Chemica, 5(6), 94-100.[2] Link

• Patil, P. O., et al. (2013).[4] Stability Indicating RP-HPLC Method for the Determination of Tapentadol in Bulk and in Pharmaceutical Dosage Form.[4][9] International Journal of ChemTech Research, 5(1).[4] Link

• MicroSolv Technology Corp. (2020). Tapentadol HCl Tablet Analyzed by HPLC - Application Note.Link

Sources

• 1. msnlabs.com [msnlabs.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Tapentadol HCl Tablet Analyzed by HPLC - AppNote [mtc-usa.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Tapentadol - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. rroij.com [rroij.com]

Troubleshooting poor peak shape in Tapentadol chromatography

Technical Support Center: Tapentadol Chromatography

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Tapentadol chromatography. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the HPLC/UHPLC analysis of Tapentadol. As a synthetic analgesic with a basic dimethylamino group, Tapentadol presents specific chromatographic challenges, primarily related to achieving a symmetrical peak shape.[1][2] This resource addresses these issues in a direct question-and-answer format, explaining the scientific principles behind the problems and offering step-by-step protocols to resolve them.

Frequently Asked Questions (FAQs)

Q1: Why is my Tapentadol peak tailing?

Peak tailing is the most common peak shape distortion observed for basic compounds like Tapentadol.[3] It manifests as an asymmetrical peak with a drawn-out trailing edge. A USP Tailing Factor (Tf) greater than 1.5 is often indicative of a problem that requires investigation.[4]

Core Scientific Reason: Secondary Silanol Interactions

The primary cause of peak tailing for basic compounds is the interaction between the protonated analyte and residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns (e.g., C18, C8).[4][5][6]

• Analyte State: Tapentadol has two pKa values, with the tertiary amine group's pKa around 9.3-9.6.[2][7][8] In typical reversed-phase mobile phases (pH 2-7), this amine group is protonated (positively charged).

• Stationary Phase State: Above a pH of ~3, the acidic silanol groups on the silica surface become deprotonated (negatively charged).[9][10][11]

• The Interaction: The positively charged Tapentadol molecule is attracted to these negatively charged silanol sites via a secondary ion-exchange mechanism.[12][13] This interaction is stronger than the primary hydrophobic retention mechanism, causing a portion of the analyte molecules to be retained longer, resulting in a tailing peak.[14]

Troubleshooting Workflow: Diagnosing Peak Tailing

Caption: Troubleshooting flowchart for Tapentadol peak tailing.

Step-by-Step Troubleshooting Protocols

Protocol 1: Mobile Phase pH and Buffer Optimization

This is the most effective first step to mitigate silanol interactions.

• Objective: Suppress the ionization of residual silanol groups.[13]

• Action: Adjust the mobile phase pH to a value between 2.5 and 3.0. At this low pH, the silanol groups are fully protonated (neutral), which minimizes the ion-exchange interaction with the positively charged Tapentadol.[4][15]

• Buffer Selection: Use a buffer with a pKa close to the target pH. Phosphate or formate buffers are common choices.

  • Example: Prepare a 20 mM potassium phosphate buffer and adjust the pH to 2.8 with phosphoric acid.

• Buffer Concentration: Ensure the buffer concentration is sufficient, typically between 20-50 mM. A higher buffer concentration can help mask residual silanol sites and maintain a consistent pH.[13]

• Re-equilibration: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting the sample.

Protocol 2: Employ a Competing Base

If lowering the pH is not feasible or fully effective, a competing base can be used.

• Objective: Block the active silanol sites from interacting with Tapentadol.

• Action: Add a small concentration of a competing amine, such as triethylamine (TEA), to the mobile phase.[15]

• Concentration: A typical starting concentration for TEA is 0.1% (v/v) or approximately 10 mM.

• Mechanism: The TEA molecules will preferentially interact with the silanol sites, effectively shielding them from the Tapentadol analyte.[13]

• Caution: Competing bases can sometimes shorten column lifetime and may not be suitable for LC-MS applications due to ion suppression.[15]

Protocol 3: Column Selection and Care

The choice of column is critical for analyzing basic compounds.

• Use Modern, High-Purity Columns: Employ columns specifically marketed as "base-deactivated" or made from high-purity silica. These columns have a much lower concentration of active silanol groups and are often exhaustively end-capped to shield the remaining ones.[13]

• Check for Column Degradation: Peak tailing that develops over time may indicate column degradation. This can be caused by the accumulation of strongly retained sample matrix components or by stationary phase hydrolysis from operating at high pH.[5]

• Column Flushing: If contamination is suspected, flush the column according to the manufacturer's instructions. A typical flush for a reversed-phase column involves washing with progressively stronger, buffer-free solvents.

Parameter	Recommended Starting Condition	Rationale
Column	High-purity, end-capped C18 (e.g., Symmetry C18, XBridge BEH C18)[16]	Minimizes available silanol sites for secondary interactions.
Mobile Phase pH	2.5 - 4.0[17][18]	Suppresses ionization of silanol groups, reducing peak tailing.[4]
Buffer	20-50 mM Phosphate or Formate	Maintains stable pH and can help mask silanol interactions.
Modifier (Optional)	0.1% Triethylamine (TEA) or other competing base	Competitively blocks silanol sites.[1][15]

Q2: What causes peak fronting for Tapentadol?

Peak fronting, where the peak's leading edge is sloped, is less common than tailing but can indicate specific problems.

Plausible Causes & Solutions

• Sample Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to fronting.[5]

  • Diagnosis: Reduce the injection volume or sample concentration by a factor of 5 or 10. If the peak shape becomes symmetrical, the issue was overloading.

  • Solution: Operate within the column's linear capacity. Dilute the sample or switch to a column with a larger internal diameter and/or particle size if higher loading is required.

• Incompatible Sample Solvent (Solvent Mismatch): If the sample is dissolved in a solvent that is significantly stronger (less polar in reversed-phase) than the mobile phase, it can cause the analyte band to spread and distort at the column inlet.[5]

  • Diagnosis: The effect is most pronounced for early-eluting peaks.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary for solubility, keep the injection volume as small as possible (typically <1% of the first peak's elution volume).

Q3: My Tapentadol peak is broad or split. What should I do?

Broad or split peaks indicate a loss of efficiency and can be caused by issues either inside or outside the column.

Troubleshooting Workflow: Diagnosing Broad/Split Peaks

Caption: Diagnostic workflow for broad or split peaks.

Step-by-Step Troubleshooting Protocols

Protocol 1: Inspect for System and Column Issues (If all peaks are affected)

• Check for Extra-Column Volume: Excessive volume between the injector and detector can cause peak broadening.[5] Ensure all tubing is as short and narrow-bore as possible. Check for proper ferrule depth in all connections to avoid creating small voids.[9]

• Inspect for Column Void/Collapse: A void at the head of the column can cause the sample band to split, leading to a split or severely misshapen peak. This can result from pressure shocks or operating at a high pH that dissolves the silica backbone.

  • Action: Disconnect the column and inspect the inlet frit for a visible void. If a void is present, the column usually needs to be replaced. Back-flushing the column may provide a temporary fix.[19]

• Check for Plugged Frit: A partially blocked inlet frit can distort flow paths.

  • Action: Back-flush the column at a low flow rate. If pressure remains high and peak shape is poor, the frit or the column may need replacement.

Protocol 2: Optimize Method Parameters (If only Tapentadol peak is affected)

• Mobile Phase pH Near Analyte pKa: Operating with a mobile phase pH that is too close to the analyte's pKa can lead to peak splitting or broadening.[20][21] This is because the analyte exists in both its ionized and non-ionized forms, which may have slightly different retention times.

  • Solution: Ensure the mobile phase pH is at least 2 units away from the analyte's pKa. For Tapentadol (pKa ~9.3-9.6), this means operating at a pH below ~7.3, with lower pH values (2.5-4.0) being optimal for mitigating silanol interactions as well.

• Re-evaluate Sample Solvent: As mentioned for peak fronting, a strong or incompatible sample solvent can cause peak distortion, which may manifest as splitting, especially under high organic starting conditions in a gradient.

  • Solution: Prepare the sample in the mobile phase.

References

• Development and validation of hplc method for estimation of tapentadol and its process-related impurities. (n.d.). International Journal of Pharmacy and Pharmaceutical Sciences. Retrieved February 17, 2026, from [Link]

• Sangeetha, G., Manickam, M. S., & Kumar, P. S. (2021). RP-HPLC Method Development and Validation of Tapentadol Hydrochloride in Bulk and Pharmaceutical Formulations. Journal of Pharmaceutical Research International, 33(11), 7-16. Retrieved February 17, 2026, from [Link]

• Sangeetha, G., Manickam, M. S., & Kumar, P. S. (2021). RP-HPLC Method Development and Validation of Tapentadol Hydrochloride in Bulk and Pharmaceutical Formulations. Semantic Scholar. Retrieved February 17, 2026, from [Link]

• RP-HPLC Method Development and Validation for the Estimation of Tapentadol Hydrochloride in Marketed Tablet dosage form. (n.d.). International Journal of Novel Research and Development. Retrieved February 17, 2026, from [Link]

• What are common causes of peak tailing when running a reverse-phase LC column? (n.d.). Waters. Retrieved February 17, 2026, from [Link]

• Kumar, K. A., & Ramachandran, D. (2014). Development and validation of RP-HPLC method for estimation of Tapentadol hydrochloride in bulk and tablet dosage forms. ResearchGate. Retrieved February 17, 2026, from [Link]

• Common Causes Of Peak Tailing in Chromatography. (2025, July 17). ALWSCI. Retrieved February 17, 2026, from [Link]

• FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994. (n.d.). ECA Academy. Retrieved February 17, 2026, from [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved February 17, 2026, from [Link]

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc. Retrieved February 17, 2026, from [Link]

• Dolan, J. W. (2002). Why Do Peaks Tail? LCGC North America, 20(5), 430-436. Retrieved February 17, 2026, from [Link]

• Tapentadol. (n.d.). Deranged Physiology. Retrieved February 17, 2026, from [Link]

• Validation of Chromatographic Methods. (n.d.). U.S. Food and Drug Administration. Retrieved February 17, 2026, from [Link]

• Tapentadol. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. Retrieved February 17, 2026, from [Link]

• What is the effect of free silanols in RPLC and how to reduce it? (2023, November 23). Pharma Growth Hub. Retrieved February 17, 2026, from [Link]

• Palexia IR. (2025, February 1). NPS MedicineWise. Retrieved February 17, 2026, from [Link]

• Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18). LinkedIn. Retrieved February 17, 2026, from [Link]

• Stojanovska, P., et al. (2017). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin. Retrieved February 17, 2026, from [Link]

• Method Validation Guidelines. (2026, February 10). BioPharm International. Retrieved February 17, 2026, from [Link]

• Nagae, N., Yamamoto, K., & Kadota, C. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Pittcon 2009. Retrieved February 17, 2026, from [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. Retrieved February 17, 2026, from [Link]

• What is "silanol activity" when a column is described as having low or high silanol activity? (2022, March 14). Waters Knowledge Base. Retrieved February 17, 2026, from [Link]

• Reversed-Phase HPLC of Basic Compounds: Solving Peak Tailing Problems. (n.d.). ACE HPLC Columns. Retrieved February 17, 2026, from [Link]

• Overcoming peak tailing of basic analytes in silica type a stationary phases in RP. (n.d.). Phenomenex. Retrieved February 17, 2026, from [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. (2014, February 19). U.S. Food and Drug Administration. Retrieved February 17, 2026, from [Link]

• PRODUCT MONOGRAPH Tapentadol Controlled-Release Tablets. (2014, August 5). Janssen Inc. Retrieved February 17, 2026, from [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. (2023, September 19). LinkedIn. Retrieved February 17, 2026, from [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. (n.d.). Waters Corporation. Retrieved February 17, 2026, from [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations. (n.d.). ACD/Labs. Retrieved February 17, 2026, from [Link]

• How does an acid pH affect reversed-phase chromatography separations? (2023, January 24). Biotage. Retrieved February 17, 2026, from [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved February 17, 2026, from [Link]

• HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. (n.d.). GALAK Chromatography. Retrieved February 17, 2026, from [Link]

• A novel RP-HPLC method for quantification of tapentadol HCl in pharmaceutical formulations. (2015). Der Pharma Chemica. Retrieved February 17, 2026, from [Link]

• QUANTITATIVE ESTIMATION OF TAPENTADOL HYDROCHLORIDE IN HUMAN PLASMA BY HPLC. (2012). Pharmacophore. Retrieved February 17, 2026, from [Link]

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Common interferences in the analysis of Tapentadol and its metabolites

Topic: Common Interferences in the Analysis of Tapentadol and its Metabolites

Status: Operational | Tier: Level 3 (Senior Scientific Support)

Introduction: The Analytical Landscape of Tapentadol

Welcome to the Technical Support Center. As researchers, we often categorize Tapentadol (Nucynta) simply as an opioid, but its dual mechanism of action—

-opioid receptor agonism and norepinephrine reuptake inhibition (MOR-NRI)—creates a unique metabolic profile that complicates analysis.

Unlike traditional opiates (e.g., morphine), Tapentadol does not require oxidative metabolism for analgesia, but it undergoes extensive Phase II glucuronidation. Approximately 55% of the dose is excreted as Tapentadol-O-Glucuronide , while only ~3% is excreted as the parent drug [1].[1][2]

This guide addresses the three most critical interference vectors: In-Source Fragmentation (ISF) in LC-MS/MS, Immunoassay Cross-Reactivity , and Hydrolysis Inefficiency .

Module 1: LC-MS/MS Interferences

Issue: Overestimation of Parent Drug (The "Ghost" Peak)

User Question: "I am detecting Tapentadol in patient urine samples that should be negative, or my quantitation is consistently higher than expected. My blank matrix is clean. What is happening?"

Technical Diagnosis: You are likely experiencing In-Source Fragmentation (ISF) of Tapentadol-O-Glucuronide.

The Mechanism: In Electrospray Ionization (ESI), labile conjugates like glucuronides can degrade before they enter the mass analyzer. Tapentadol-O-Glucuronide (

398) can lose the glucuronic acid moiety ( 176) within the ion source, leaving a charged species identical to the parent Tapentadol ( 222).

If your chromatographic method does not fully resolve the Glucuronide from the Parent, the mass spectrometer will detect this fragment as the parent drug, leading to false positives or gross overestimation.

Troubleshooting Workflow: ISF Confirmation & Resolution

Caption: Mechanism of In-Source Fragmentation where metabolite degradation mimics the parent drug.

Corrective Protocol:

• Chromatographic Separation (The Gold Standard):

  • You must chromatographically separate the Glucuronide (typically elutes earlier on C18) from the Parent.

  • Action: Monitor the transition for the Glucuronide (

    398 222) alongside the Parent ( 222 107).

  • Verification: If the "Parent" peak aligns perfectly with the "Glucuronide" retention time, it is an artifact.

• Gradient Optimization:

  • Use a shallower gradient at the start of the run (e.g., hold 5% B for 1 min) to force the polar Glucuronide to elute earlier than the hydrophobic Parent.

Module 2: Immunoassay Cross-Reactivity

Issue: Unexpected False Positives

User Question: "My immunoassay screen is positive for Tapentadol, but LC-MS/MS confirmation is negative. Alternatively, I have a Methadone positive that won't confirm. Is this a reagent issue?"

Technical Diagnosis: Tapentadol occupies a "chemical neighborhood" that overlaps with other analgesics, leading to bidirectional cross-reactivity.

1. The Tramadol-Tapentadol Interference: While structurally distinct, high concentrations of Tramadol (often >50,000 ng/mL) can trigger false positives on specific Tapentadol EIA kits (e.g., older Immunalysis 343 kits) [2].[3] This is critical in pain management where co-medication is common.

2. The Tapentadol-Methadone Interference: Conversely, high levels of Tapentadol and its metabolites (specifically N-desmethyltapentadol) have been documented to cause false positives for Methadone on DRI enzyme immunoassays [3].[4]

Cross-Reactivity Decision Matrix

Screening Result	Patient History	Suspected Interference	Action Required
Tapentadol (+)	Rx: Tramadol	Tramadol	Confirm via LC-MS/MS. Check for Tramadol peaks.[5][6]
Methadone (+)	Rx: Tapentadol	Tapentadol Metabolites	Confirm via LC-MS/MS.[2][4] Do not report Methadone without confirmation.
Opiate (+)	Rx: Tapentadol	Unlikely	Tapentadol generally does not trigger standard Opiate (Morphine) screens. Check for other opioids.[6][7][8][9]

Module 3: Sample Preparation & Hydrolysis

Issue: Low Recovery or Inconsistent Quantitation

User Question: "My recovery of Total Tapentadol varies wildly between batches. I am using a standard beta-glucuronidase protocol."

Technical Diagnosis: Tapentadol-O-Glucuronide is robust, but hydrolysis efficiency varies significantly by enzyme source. Using a "generic" opiate hydrolysis protocol (optimized for Morphine-3-Glucuronide) may be insufficient.

The Data: Recent studies indicate that Recombinant

-glucuronidases (e.g., IMCSzyme, B-One) significantly outperform traditional Helix pomatia (Snail) or Patella vulgata (Limpet) enzymes in terms of speed and conversion efficiency for Tapentadol [4].

Hydrolysis Optimization Protocol

Step 1: Enzyme Selection

• Recommended: Recombinant

  -glucuronidase (High purity, no sulfatase activity needed as sulfate metabolite is minor).

• Avoid: Helix pomatia (often requires longer incubation times and higher temperatures which can degrade unstable analytes).

Step 2: Buffer Control

• Tapentadol hydrolysis is pH sensitive. Ensure your buffer maintains pH 6.8–7.0 for recombinant enzymes.

Step 3: Validation Experiment Run a "Hydrolysis Efficiency" check using the following setup:

Sample ID	Treatment	Expected Result
A (Control)	Spiked with Parent Tapentadol	100% Recovery
B (Test)	Spiked with Tapentadol-O-Glucuronide	>90% conversion to Parent
C (Blank)	Drug-Free Urine	< LOD

Step 4: Workflow Visualization

Caption: Optimized enzymatic hydrolysis workflow for Total Tapentadol quantification.

FAQs: Rapid Fire Troubleshooting

Q: Can I analyze Tapentadol and Tramadol in the same LC-MS/MS run? A: Yes, but you must monitor unique transitions.

• Tapentadol: 222.2

  107.1 (Quant), 121.1 (Qual).

• Tramadol: 264.2

  58.1 (Quant).

• Note: They are not isobaric (MW 221 vs 263), so mass resolution is usually sufficient to distinguish them, provided there is no crosstalk from wide isolation windows.

Q: Does N-desmethyltapentadol (NDT) require monitoring? A: For clinical compliance, monitoring the parent is usually sufficient. However, for forensic or detailed metabolic profiling, NDT (MRM 208.1

107.1) confirms ingestion and metabolism, ruling out "pill scraping" (adding drug directly to urine) [5].

Q: I see a matrix effect of -30% in my plasma samples. How do I fix this? A: Tapentadol elutes in a region often crowded by phospholipids.

• Switch to SLE (Supported Liquid Extraction): Removes more phospholipids than protein precipitation.

• Use a Deuterated Internal Standard: Tapentadol-d3 is mandatory to compensate for ionization suppression.

References

• Mayo Clinic Laboratories. (2023). Tapentadol and Metabolite, Random, Urine.[9][10]Link

• Immunalysis Corporation. (2016). Tapentadol Assay Reformulation Resolves Tramadol Interference. Journal of Analytical Toxicology.[6][7][9] Link

• Collins, A. A., et al. (2012).[6] Cross-reactivity of tapentadol specimens with DRI methadone enzyme immunoassay.[4][6] Journal of Analytical Toxicology.[6][7][9] Link

• Biotage. (2017).[11] Evaluation of three beta-glucuronidase enzymes to determine the best hydrolysis conditions.Link

• Bourland, J. A., et al. (2010). Determination of Tapentadol and N-Desmethyltapentadol in Urine and Oral Fluid using LC-MS/MS.[9] Journal of Analytical Toxicology.[6][7][9] Link

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• 5. accessdata.fda.gov [accessdata.fda.gov]
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• 8. TAPEN - Overview: Tapentadol and Metabolite, Random, Urine [mayocliniclabs.com]
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• 11. biotage.com [biotage.com]

Technical Support Center: Refinement of Extraction Protocols for Tapentadol from Tissue Samples

Welcome to the technical support center for Tapentadol analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of extracting Tapentadol and its metabolites from challenging tissue matrices. We move beyond simple step-by-step instructions to explain the underlying principles, helping you troubleshoot and refine your protocols for maximum accuracy, precision, and robustness.

Section 1: Foundational Knowledge - The Analyte and the Matrix

Successful extraction begins with a deep understanding of your target molecule and the environment from which you are extracting it.

1.1 The Target: Tapentadol's Physicochemical Profile

Tapentadol is a centrally acting analgesic with a dual mechanism of action.[1][2] Its structure, featuring a phenolic hydroxyl group and a basic dimethylamino group, dictates its extraction behavior.

• pKa: The presence of these two functional groups means its charge state is highly pH-dependent. The basic amine group makes it suitable for extraction under alkaline conditions where it is un-ionized and more soluble in organic solvents.

• Metabolism: The primary metabolic pathway for Tapentadol is Phase II glucuronidation of the phenolic hydroxyl group, forming Tapentadol-O-glucuronide.[1][3] This metabolite is highly polar and often present in much higher concentrations than the parent drug.[4][5] A significant portion of an oral dose is excreted as conjugates.[3] Failure to account for these conjugates can lead to a significant underestimation of total drug exposure.

1.2 The Challenge: The Complexity of Tissue Matrices

Tissue samples (e.g., liver, brain, kidney) are among the most complex biological matrices.[6] They are rich in lipids, proteins, and endogenous small molecules that can interfere with extraction and analysis.[6][7]

• Tissue Homogenization: The first and most critical step is the complete disruption of the tissue architecture to release the analyte. Inefficient homogenization is a primary source of low recovery and poor reproducibility.

• Matrix Effects: Co-extracted matrix components, particularly phospholipids, can cause significant ion suppression or enhancement in the mass spectrometer source, compromising data quality.[7][8] Liver tissue, due to its metabolic function and high lipid content, is particularly challenging.[9]

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the extraction of Tapentadol from tissue.

Q1: My analyte recovery is consistently low. What are the most likely causes?

A1: Low recovery is a multifaceted problem. Systematically investigate the following:

• Inefficient Homogenization: Is your tissue completely dissociated? Visually inspect for remaining tissue fragments. Consider increasing homogenization time, using higher bead-beating power, or switching to a more robust method like ultrasonic disruption. The goal is to create a uniform, free-flowing suspension.[3]

• Incorrect pH during Extraction: For Liquid-Liquid Extraction (LLE), the pH of the aqueous phase is critical. To extract Tapentadol, the pH must be alkaline (typically pH 9-10) to neutralize the dimethylamino group, rendering the molecule non-polar and driving it into the organic phase.

• Inappropriate Solvent Choice (LLE): The polarity of your extraction solvent must be well-matched to the analyte. For Tapentadol, moderately polar, water-immiscible solvents like methyl tert-butyl ether (MTBE) or mixtures of diethyl ether and dichloromethane are effective.[3][10] If recovery is still low, consider a more polar solvent system, but be aware this may also extract more interferences.

• Suboptimal SPE Elution: In Solid-Phase Extraction (SPE), low recovery is often due to an elution solvent that is too weak to desorb the analyte from the sorbent. If using a reverse-phase (e.g., C18) sorbent, ensure your elution solvent has a high enough percentage of organic solvent (e.g., methanol or acetonitrile) and that its pH is appropriate to ensure the analyte is in the correct charge state for elution.

Q2: I'm observing significant ion suppression in my LC-MS/MS analysis. How can I get a cleaner extract?

A2: Ion suppression is a classic matrix effect where co-eluting compounds interfere with the ionization of your analyte in the MS source.[7][8]

• Improve Chromatographic Separation: This is the most effective solution. Ensure your analyte's retention time does not overlap with the "phospholipid cloud" that often elutes in the middle of a reverse-phase gradient. Lengthening the gradient or using a column with a different selectivity can shift the analyte away from the interfering region.

• Enhance Sample Cleanup:

  • For LLE: A "back-extraction" can be performed. After the initial extraction into an organic solvent, the solvent is washed with an acidic aqueous buffer. Tapentadol will become charged and move into the acidic water, leaving many neutral, lipid-soluble interferences behind in the organic layer. The pH of the aqueous layer is then raised, and the analyte is re-extracted into a fresh organic solvent.[11]

  • For SPE: Ensure all wash steps are optimized. A wash with a weak organic solvent (e.g., 5-10% methanol in water) can remove polar interferences without eluting the analyte. A second wash with a non-polar solvent like hexane can remove lipids.

  • Consider QuEChERS: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, originally for pesticide analysis, is excellent for removing lipids and other interferences from complex matrices like liver.[9][12] The use of salts like magnesium sulfate and sorbents like C18 or PSA in a dispersive SPE step provides superior cleanup.[9]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., Tapentadol-d3 or Tapentadol-d6) is the gold standard for mitigating matrix effects.[4][13] Since it co-elutes with the analyte and has nearly identical chemical properties, it will experience the same degree of ion suppression or enhancement. By using the response ratio of the analyte to the IS, the matrix effect is normalized, leading to accurate quantification.[7]

Q3: How should I handle the Tapentadol-O-glucuronide metabolite? Do I need to measure it?

A3: Yes, for most pharmacokinetic studies, measuring the glucuronide is critical as it is the major metabolite.[2][3] You have two main approaches:

• Direct Quantification: Develop a separate LC-MS/MS method for the glucuronide. This is challenging because its polarity is very different from the parent drug, and its concentration can be orders of magnitude higher.[4] This often requires a different chromatographic gradient and may necessitate sample dilution to fall within the calibration curve.[4][5]

• Indirect Quantification via Hydrolysis: This method measures "total" Tapentadol. The tissue homogenate is treated with a β-glucuronidase enzyme to cleave the glucuronide conjugate, converting it back to the parent Tapentadol. The sample is then extracted and analyzed as usual. This simplifies the analysis to a single analyte but prevents you from knowing the individual concentrations of the parent and metabolite.

Q4: My results are not reproducible between samples. What should I check first?

A4: Poor reproducibility often points to inconsistencies in the sample preparation stage.

• Homogenization Consistency: Are all samples being homogenized for the same duration and at the same intensity? Inconsistent energy input will lead to variable analyte release.

• Internal Standard Addition: Ensure the internal standard is added at the earliest possible stage—ideally, to the tissue sample before homogenization. This corrects for variability in all subsequent steps, including homogenization efficiency and extraction recovery.

• Analyte Stability: Tapentadol is generally stable, but repeated freeze-thaw cycles or prolonged exposure to room temperature can lead to degradation.[13][14] Process samples consistently and store them at appropriate temperatures (e.g., -50°C for long-term storage).[13][14]

Section 3: Validated Experimental Protocols

The following protocols provide detailed methodologies. Researchers should always perform a full method validation according to regulatory guidelines (e.g., ICH M10) in their own laboratory.

Protocol 1: Alkaline Liquid-Liquid Extraction (LLE)

This classic method is cost-effective and reliable for moderate throughput needs.[15][16]

• Sample Preparation:

  • Weigh approximately 250 mg of tissue into a 2 mL bead-beating tube.

  • Add 750 µL of cold phosphate-buffered saline (PBS) and a known amount of Tapentadol-d6 internal standard.

  • Homogenize the tissue using a bead beater until no visible particles remain.

• Optional: Enzymatic Hydrolysis (for total Tapentadol):

  • Adjust the pH of the homogenate to ~5.0 with acetate buffer.

  • Add β-glucuronidase enzyme and incubate at 37°C for 2-4 hours.

• Extraction:

  • Add 100 µL of 1M sodium carbonate buffer to the homogenate to raise the pH to >10.

  • Add 1.5 mL of a 70:30 (v/v) mixture of methyl tert-butyl ether:dichloromethane.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 x g for 10 minutes to separate the layers.

• Dry-down and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

SPE provides a cleaner extract than LLE, reducing matrix effects and improving sensitivity.[6][13][14]

• Sample Preparation & Protein Precipitation:

  • Homogenize 250 mg of tissue in 750 µL of PBS with internal standard, as described for LLE.

  • Add 1.5 mL of cold acetonitrile to the homogenate to precipitate proteins.[3][4]

  • Vortex for 2 minutes, then centrifuge at 4000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to ~500 µL to remove most of the acetonitrile. Dilute with 1 mL of 2% phosphoric acid.

• SPE Procedure (using a mixed-mode cation exchange cartridge):

  • Condition: Pass 1 mL of methanol, followed by 1 mL of water through the cartridge.

  • Load: Load the diluted supernatant onto the conditioned cartridge.

  • Wash 1: Pass 1 mL of 0.1M acetic acid to remove neutral and acidic interferences.

  • Wash 2: Pass 1 mL of methanol to remove lipids and other non-polar interferences.

  • Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute in 100 µL of mobile phase for LC-MS/MS analysis.

Section 4: Data Presentation & Visualization

Table 1: Comparison of Extraction Method Performance

Parameter	Protein Precipitation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery (%)	>90% (but dirty)	75-90%[10]	>85%[13][14]
Matrix Effect	High	Moderate	Low to Moderate[13][14]
Throughput	High	Moderate	Moderate to High (with automation)
Cost per Sample	Low	Low	High
Selectivity	Low	Moderate	High
Best For	Rapid Screening	Cost-sensitive analysis	High-sensitivity, validated assays

Diagram 1: General Workflow for Tapentadol Extraction from Tissue

Caption: Overview of the key stages in extracting Tapentadol from tissue samples.

Diagram 2: Troubleshooting Decision Tree for Low Analyte Recovery

Sources

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• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Portico [access.portico.org]
• 4. Determination of tapentadol and tapentadol-O-glucuronide in human serum samples by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. The Increasing Use and Abuse of Tapentadol and Its Incorporation Into a Validated Quantitative Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]

Technical Support Center: Minimizing Ion Suppression in Tapentadol ESI-MS/MS

Current Status: Operational Topic: Electrospray Ionization (ESI) Optimization for Tapentadol Ticket Priority: High (Data Integrity Critical) Assigned Specialist: Senior Application Scientist

Introduction: The Tapentadol Challenge

Welcome to the technical support hub for Tapentadol analysis. As a centrally acting opioid analgesic with dual mechanisms of action (mu-opioid receptor agonist and norepinephrine reuptake inhibitor), Tapentadol presents specific challenges in LC-MS/MS.

Because Tapentadol is a basic compound (

), it is analyzed in Positive Ion Mode (ESI+) . This makes it highly susceptible to ion suppression from endogenous matrix components like phospholipids (in plasma) and high salt concentrations (in urine). These contaminants compete for protons in the electrospray droplet, often causing "invisible" signal loss that compromises assay accuracy.[1]

This guide provides self-validating protocols to diagnose, isolate, and eliminate these suppression effects.

Module 1: Diagnosis & Validation

Q: How do I definitively prove ion suppression is affecting my Tapentadol assay?

A: Do not rely on internal standard response alone. You must perform a Post-Column Infusion (PCI) experiment. This is the only way to visualize where in your chromatogram the suppression occurs.

Protocol: Post-Column Infusion Setup

• Bypass the Column: Connect a syringe pump containing a steady concentration of Tapentadol (100 ng/mL in mobile phase) to a T-union.

• Connect LC Flow: Connect the outlet of your analytical column (injecting a blank extracted matrix) to the other inlet of the T-union.

• Monitor: The MS records the combined flow. You should see a steady baseline (from the syringe) interrupted by "dips" (suppression) or "peaks" (enhancement) caused by the matrix eluting from the column.

Visualizing the PCI Workflow:

Figure 1: Schematic of the Post-Column Infusion (PCI) experiment used to map matrix effects relative to retention time.

Module 2: Sample Preparation (The Root Cause)

Q: Protein Precipitation (PP) is fast, but my signal is unstable. Why?

A: Protein precipitation (e.g., using Acetonitrile) removes proteins but leaves behind phospholipids (PLs) . In ESI+, PLs are the primary enemy. They co-elute and "hog" the charge on the droplet surface, preventing Tapentadol from ionizing.

Q: Which extraction method should I use for Tapentadol in Plasma vs. Urine?

A: Use the following decision matrix. For Tapentadol (a base), Solid Phase Extraction (SPE) using a Mixed-Mode Cation Exchange mechanism is the gold standard for removing phospholipids.

Feature	Protein Precipitation (PP)	Liquid-Liquid Extraction (LLE)	Solid Phase Extraction (SPE)
Mechanism	Solubility crash	Partitioning (LogP)	Retention + Ion Exchange
Phospholipid Removal	Poor (< 20% removal)	Moderate (depends on solvent)	Excellent (> 99% removal)
Tapentadol Recovery	High but variable	Good (using MTBE or Ether)	High and Consistent
Rec. Protocol	ACN (1:3 ratio)	Diethyl ether:Dichloromethane (7:3) [1]	Mixed-Mode Cation Exchange (MCX)

Technical Protocol: Mixed-Mode SPE for Tapentadol

Rationale: Tapentadol (pKa 9.4) is positively charged at acidic pH. MCX cartridges retain the drug by charge AND hydrophobicity, allowing you to wash away neutral phospholipids with 100% organic solvent before elution.

• Load: Dilute plasma 1:1 with 4%

  (Acidify to lock charge). Load onto MCX cartridge.

• Wash 1: 2% Formic Acid in Water (Removes salts/proteins).

• Wash 2 (CRITICAL): 100% Methanol (Removes hydrophobic phospholipids while Tapentadol stays locked by ionic bond).

• Elute: 5% Ammonium Hydroxide in Methanol (Breaks ionic bond, releases Tapentadol).

Module 3: Chromatography & Mobile Phase

Q: Can I use Phosphate buffers to improve peak shape?

A: Absolutely not. Non-volatile salts like phosphates crystallize in the ESI source, causing severe physical suppression and instrument downtime.

• Correct Choice: Volatile buffers. Use Ammonium Formate (2-10 mM) or Formic Acid (0.1%) .

• Why: Ammonium formate provides ionic strength to improve the peak shape of the basic Tapentadol amine without suppressing ionization [2].

Q: My Tapentadol peak elutes early (RT < 1.5 min). Is this a problem?

A: Yes. The "void volume" (early elution) is where unretained salts and polar matrix components elute. If Tapentadol co-elutes with this "dump," suppression is guaranteed.

• Solution: Increase retention. Use a C18 or Phenyl-Hexyl column. Adjust the initial mobile phase to 5-10% Organic (B) to hold the analyte longer, ensuring it elutes after the salt front and before the phospholipid wash.

Tapentadol Matrix Effect Decision Tree:

Figure 2: Troubleshooting logic for identifying and resolving matrix effects based on retention time.

Module 4: Internal Standards

Q: Can I use Tramadol as an internal standard?

A: It is risky. While structurally similar, Tramadol does not co-elute perfectly with Tapentadol and may experience different suppression zones.

• Requirement: You must use a stable isotopically labeled internal standard (SIL-IS), such as Tapentadol-d3 or Tapentadol-d5 [3].

• Mechanism: The SIL-IS has the exact same chemical properties and retention time as the analyte. Therefore, any suppression affecting Tapentadol will affect the SIL-IS equally. The ratio of Analyte/IS remains accurate even if the absolute signal drops by 50%.

References

• Coulter, C., et al. (2010).[2] Determination of Tapentadol and its Metabolite N-Desmethyltapentadol in Urine and Oral Fluid using Liquid Chromatography with Tandem Mass Spectral Detection. Journal of Analytical Toxicology. Link

• Element Lab Solutions. 10 Tips for Electrospray Ionisation LC-MS. Link

• Springer Nature. Quantitation of Tapentadol by Liquid Chromatography: Tandem Mass Spectrometry. Link

• BenchChem. Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis. Link

Sources

• 1. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 2. researchgate.net [researchgate.net]

Validation & Comparative

Comparative Efficacy of Tapentadol versus Morphine in Acute Pain Models

Executive Summary: The "Mu-Sparing" Paradigm

In the landscape of acute pain management, the comparison between Tapentadol and Morphine represents a shift from "pure potency" to "mechanistic synergy." While Morphine remains the gold standard for mu-opioid receptor (MOR) agonism, its therapeutic window is limited by MOR-mediated adverse events (respiratory depression, emesis, constipation).

Tapentadol introduces a dual mechanism of action (MOR-NRI) , combining modest MOR affinity (approximately 50-fold lower than morphine) with significant Norepinephrine Reuptake Inhibition (NRI).[1] This guide demonstrates that Tapentadol achieves equianalgesic efficacy to Morphine in acute models not by matching MOR occupancy, but by recruiting descending noradrenergic inhibitory pathways. This results in a superior safety profile—a concept quantified as "Reduced Mu-Load."[2]

Mechanistic Architecture: MOR vs. MOR-NRI

To understand the efficacy data, one must first grasp the signaling divergence. Morphine relies almost exclusively on ascending pathway inhibition via MOR. Tapentadol utilizes a synergistic loop: it dampens ascending nociception (MOR) while simultaneously strengthening descending inhibition (NRI).[1]

Figure 1: Synergistic Signaling Pathways

The following diagram illustrates the dual-site action of Tapentadol compared to the single-site action of Morphine.[1]

Caption: Figure 1. Morphine relies on high-load MOR activation, driving both analgesia and side effects. Tapentadol achieves comparable analgesia via synergistic MOR and NRI activity, minimizing the "Mu-Load."[2][3]

Preclinical Efficacy in Acute Models

The following data synthesis compares the two compounds across standard nociceptive and inflammatory models.

Nociceptive Pain: The Tail-Flick Test

In purely reflex-based nociceptive models (Tail-Flick), Morphine often appears more potent on a mg/kg basis due to the high density of MORs in the spinal cord dorsal horn regulating thermal thresholds.

• Morphine: Exhibits high potency (ED50 ~3–6 mg/kg i.p.) with a steep dose-response curve.

• Tapentadol: Requires higher doses (ED50 ~10–15 mg/kg i.p.) to match peak Morphine latency.

• Insight: In this model, the NRI component is less active because thermal reflexes are less modulated by descending norepinephrine compared to inflammatory states.

Inflammatory Pain: The Formalin Test

This model is more translational to clinical acute pain (e.g., post-surgical) as it involves tissue injury and inflammation.

• Phase 1 (0–5 min): Direct nociceptor activation. Both drugs are effective, but Morphine dominates.

• Phase 2 (15–60 min): Central sensitization and inflammation. Tapentadol excels here. The NRI mechanism actively combats the "wind-up" phenomenon in the dorsal horn.

• Data Point: Studies indicate Tapentadol achieves Phase 2 inhibition at doses where respiratory parameters remain near baseline, whereas Morphine requires doses that begin to compromise ventilation.

Table 1: Comparative Efficacy Data (Murine Models)

Feature	Morphine (Reference)	Tapentadol (Test)	Comparative Insight
Primary Mechanism	MOR Agonist (Ki ~1–2 nM)	MOR (Ki ~0.1 µM) + NRI	Tapentadol affinity is ~50x lower for MOR.
Tail-Flick ED50	3.0 – 6.0 mg/kg (i.p.)	10.0 – 15.0 mg/kg (i.p.)	Morphine is more potent in pure thermal reflex.
Formalin Phase 2 ED50	2.5 – 4.0 mg/kg (i.p.)	8.0 – 12.0 mg/kg (i.p.)	Tapentadol highly effective in inflammatory phase.[4][5][6]
Visceral Pain (Writhing)	High Potency	Moderate Potency	Tapentadol effective; reduced GI side effects.[1][7]
Tolerance Onset	Rapid (10–12 days)	Delayed (>23 days)	Dual mechanism slows tolerance development.

Safety & Tolerability Profile

The "Mu-Sparing" effect is best quantified by the separation between the analgesic dose and the side-effect dose.

Respiratory Depression

• Morphine: The dose-response curves for analgesia and respiratory depression overlap significantly. A 2x analgesic dose can cause significant hypercapnia.

• Tapentadol: In rat models measuring arterial pCO2, Tapentadol (at equianalgesic doses) shifts the CO2 response curve significantly less than Morphine.

• Mechanism: The NRI component does not contribute to respiratory depression, allowing the total MOR activation to remain below the threshold for significant respiratory compromise.

Gastrointestinal Transit (Charcoal Meal Test)

• Morphine: Inhibits GI transit by >80% at fully analgesic doses (central and peripheral MOR activation).

• Tapentadol: Inhibits GI transit by ~30–40% at equianalgesic doses.

• Impact: Significantly lower rates of constipation and ileus in preclinical models.

Experimental Protocol: The Formalin Test

To validate these findings in your own facility, use this standardized protocol designed to capture the biphasic nature of the drugs.

Protocol: Biphasic Nociception Assay

Objective: Quantify analgesic efficacy in Phase 1 (acute) vs. Phase 2 (inflammatory).

Materials:

• Adult male Sprague-Dawley rats (250–300g).

• Formalin solution (2.5% in saline).

• Plexiglass observation chambers with mirrored backs.

• Video recording equipment.

Step-by-Step Workflow:

• Acclimatization: Place animals in chambers for 30 mins/day for 3 days prior to testing to reduce stress-induced analgesia.

• Drug Administration (T-30 min):

  • Group A: Vehicle (Saline).

  • Group B: Morphine (3 mg/kg, i.p.).

  • Group C: Tapentadol (10 mg/kg, i.p.).

• Induction (T0): Inject 50 µL of 2.5% formalin subcutaneously into the dorsal surface of the right hind paw.

• Scoring (0–60 min): Record "flinching" behavior or "time spent licking/biting" the injected paw.

  • Bin data into 5-minute epochs.

• Analysis:

  • Phase 1: Sum of scores 0–10 min.

  • Phase 2: Sum of scores 15–60 min.

  • Calculate % Maximal Possible Effect (%MPE) against Vehicle.

Figure 2: Formalin Test Workflow

Visualizing the experimental timeline and critical data capture points.

Caption: Figure 2.[8][9] The Formalin Test timeline. Critical differentiation between Morphine and Tapentadol efficacy often occurs during Phase 2 (Inflammatory/Central Sensitization).

Conclusion: Strategic Positioning

For drug development professionals, Tapentadol represents a "high-efficiency" opioid. While Morphine remains the reference for absolute potency in high-intensity thermal reflex models, Tapentadol offers a superior Therapeutic Index .

• Select Morphine when the experimental goal is establishing a maximum possible analgesic ceiling in severe, acute thermal nociception, accepting the noise of respiratory and GI depression.

• Select Tapentadol when the goal is to model effective management of inflammatory or neuropathic-like acute pain states with a focus on preserving physiological homeostasis (respiration, gut motility).

References

• Tzschentke, T. M., et al. (2007). "(-)-(1R,2R)-3-(3-Dimethylamino-1-ethyl-2-methyl-propyl)-phenol hydrochloride (tapentadol HCl): a novel mu-opioid receptor agonist/norepinephrine reuptake inhibitor with broad-spectrum analgesic properties." Journal of Pharmacology and Experimental Therapeutics. Link

• Tzschentke, T. M., et al. (2014). "The mu-opioid receptor agonist/noradrenaline reuptake inhibition (MOR-NRI) concept in analgesia: the case of tapentadol."[6] CNS Drugs.[4][5][6] Link

• Raffa, R. B., et al. (2012). "Is tapentadol an opioid? The case for a new class of centrally acting analgesics." Journal of Clinical Pharmacy and Therapeutics. Link

• Mercadante, S. (2017). "Tapentadol in cancer pain management: a review." Current Opinion in Supportive and Palliative Care. Link

• Vadivelu, N., et al. (2011). "Tapentadol extended release: in the management of chronic pain." Journal of Pain Research. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological rationale for tapentadol therapy: a review of new evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. [Tapentadol: with two mechanisms of action in one molecule effective against nociceptive and neuropathic pain. Preclinical overview] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accurateclinic.com [accurateclinic.com]
• 6. The mu-opioid receptor agonist/noradrenaline reuptake inhibition (MOR-NRI) concept in analgesia: the case of tapentadol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A randomised, placebo-controlled trial comparing the effects of tapentadol and oxycodone on gastrointestinal and colonic transit in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synergistic Interaction between the Two Mechanisms of Action of Tapentadol in Analgesia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]

Structural & Functional Characterization: Tapentadol vs. Classical Opioids

Executive Summary: The "MOR-NRI" Paradigm

In the landscape of analgesic development, Tapentadol represents a distinct break from the "prodrug" architecture of Tramadol and the pure "mu-load" reliance of Morphine/Oxycodone. It is the first in a class designated as MOR-NRI (Mu-Opioid Receptor Agonist and Norepinephrine Reuptake Inhibitor).[1]

For drug development professionals, the critical distinction lies in its non-racemic, direct-acting chemistry .[2][1] Unlike Tramadol, which relies on metabolic activation (CYP2D6) to generate its opioid-active metabolite (M1), Tapentadol is a single molecule where both the opioid and noradrenergic activities are intrinsic to the parent compound.[2] This guide analyzes the structural determinants that allow Tapentadol to achieve equianalgesia to strong opioids while maintaining a significantly reduced adverse event profile (the "mu-sparing" effect).[1]

Structural Activity Relationship (SAR)

The Phenylpropylamine Backbone

Tapentadol is chemically defined as (-)-(1R,2R)-3-(3-dimethylamino-1-ethyl-2-methyl-propyl)-phenol hydrochloride .[2][1]

While it shares the 3-phenylpropylamine backbone with Tramadol, the structural modifications are decisive:

• Chirality: Tapentadol is a single enantiomer with (1R, 2R) configuration.[2][1] Tramadol is administered as a racemate (50:50 mixture), where the (+)-enantiomer drives MOR activity and the (-)-enantiomer drives NRI activity.[1] Tapentadol consolidates both mechanisms into one geometric form.[2][1]

• Substitution: The removal of the cyclohexane ring (present in Tramadol) and the introduction of specific alkyl side chains optimizes the spatial fit for the norepinephrine transporter (NET) while retaining moderate affinity for the MOR.

The "No-Prodrug" Advantage

A critical failure point in Tramadol therapy is its reliance on CYP2D6 to convert the parent drug into O-desmethyltramadol (M1), which is ~700x more potent at the MOR than the parent.[1]

• Tramadol: Efficacy is genetically determined (Poor Metabolizers get no pain relief; Ultra-Rapid Metabolizers risk toxicity).[2][1]

• Tapentadol: Direct activity means pharmacokinetics are linear and predictable, independent of CYP2D6 polymorphisms.[2][1]

Pharmacodynamic Profile: Binding & Selectivity

The following data highlights the "Moderate Affinity, High Efficacy" paradox of Tapentadol. It binds less tightly to the MOR than Morphine, yet achieves comparable analgesia through synergistic NET inhibition.[2][1]

Table 1: Comparative Binding Affinities ( ) and Selectivity

Data compiled from Tzschentke et al. and human recombinant assays.

Target Receptor	Tapentadol ( )	Morphine ( )	Tramadol ( )	Significance
Human MOR	0.16 M	~0.002 M	2.1 M (Parent)	Tapentadol is ~50x less potent than Morphine at binding MOR, yet highly efficacious.[2][1]
Rat NET	0.48 M	No Effect	0.78 M	Strong inhibition of Norepinephrine reuptake drives the "sparing" effect.[1]
Rat SERT	> 2.0 M	No Effect	0.53 M	Tapentadol has minimal Serotonin activity, reducing Serotonin Syndrome risk compared to Tramadol.[2][1]
Active Metabolites	None	M6G (Active)	M1 (Critical)	Tapentadol efficacy is intrinsic; comparators rely on or produce active metabolites.[1]

Mechanism of Action (MOA) Visualization

The diagram below illustrates the synergistic dual-mechanism. Note how the Ascending (Pain signal) is dampened by MOR, while the Descending (Inhibitory) pathway is boosted by NET inhibition.

Figure 1: The "MOR-NRI" Synergy.[2][1] Tapentadol attacks pain via two distinct physiological routes, allowing for effective analgesia with a lower occupancy of the Mu-receptor, thereby reducing opioid-typical side effects.[2][1]

Metabolic Stability & Safety

Tapentadol's metabolic profile is a major safety asset in drug development.[2][1]

• Primary Pathway: Phase II Glucuronidation via UGT1A9 and UGT2B7 .[2][1][3]

• Secondary Pathway: Minor oxidative metabolism via CYP2C9/2C19/2D6 (<15% of elimination).[2][1]

• Outcome: The resulting metabolite, Tapentadol-O-glucuronide, is therapeutically inactive and excreted renally.[2][1]

Metabolic Workflow Comparison

Figure 2: Metabolic Divergence.[2][1] Tramadol requires variable enzymatic activation; Tapentadol undergoes predictable inactivation.[2]

Experimental Protocol: [35S]GTP S Functional Assay

To validate the efficacy of Tapentadol compared to Morphine, simple binding assays (displacement) are insufficient. You must measure the functional activation of the G-protein.[1] The [35S]GTP

S binding assay measures the exchange of GDP for radiolabeled GTP analog, serving as a direct proxy for receptor activation.

Objective

Determine the

(efficacy) and (potency) of Tapentadol at the human Mu-Opioid Receptor (hMOR).

Materials

• Membranes: CHO-K1 cells stably expressing hMOR.[2][1]

• Ligand: [35S]GTP

  S (Specific Activity >1000 Ci/mmol).[1]

• Assay Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, 10

  M GDP (crucial to reduce basal binding).[2]

Step-by-Step Methodology

• Membrane Preparation:

  • Thaw hMOR membranes and homogenize in Assay Buffer.[2][1]

  • Expert Note: Pre-incubate membranes with Adenosine Deaminase (ADA) (20 mU/mL) if using tissue homogenates to remove endogenous adenosine which can interfere via A1 receptors.[1]

• Reaction Setup (96-well plate):

  • Basal Well: 100

    L Membrane + Buffer (measures constitutive activity).[2][1]

  • Non-Specific Binding (NSB): 100

    L Membrane + 10 M Unlabeled GTP S.[2][1]

  • Agonist Wells: 100

    L Membrane + Tapentadol (Concentration range to M).[1]

  • Comparator Wells: Repeat with Morphine and Tramadol.

• Initiation:

  • Add [35S]GTP

    S (0.1 nM final concentration) to all wells.[1]

  • Critical Step: Ensure GDP (10-20

    M) is present in the buffer.[1] Without GDP, the basal signal will be too high to detect agonist stimulation.[2][1]

• Incubation:

  • Incubate for 60 minutes at 30°C . Agitation is recommended to maintain equilibrium.[2][1]

• Termination:

  • Rapid filtration through Glass Fiber Filters (GF/B) pre-soaked in ice-cold water (or 0.1% PEI to reduce non-specific binding).[1]

  • Wash 3x with ice-cold 50 mM Tris-HCl buffer.[2][1]

• Quantification:

  • Add liquid scintillant and count radioactivity (CPM) on a Beta Counter.[2][1]

Data Analysis

Calculate % Stimulation over basal:

• Expected Result: Tapentadol should show an

  close to Morphine (high efficacy) despite a higher (lower potency). This confirms it is a full agonist, unlike Tramadol (partial agonist).[2][1]

References

• Tzschentke TM, et al. (2007).[2][1][4] "(-)-(1R,2R)-3-(3-dimethylamino-1-ethyl-2-methyl-propyl)-phenol hydrochloride (tapentadol HCl): a novel mu-opioid receptor agonist/norepinephrine reuptake inhibitor with broad-spectrum analgesic properties."[2][1][4] Journal of Pharmacology and Experimental Therapeutics.

• Raffa RB, et al. (2012).[2][1] "Mechanistic and functional differentiation of tapentadol and tramadol." Expert Opinion on Pharmacotherapy.

• FDA Drug Label. (2008).[2][1] "NUCYNTA (tapentadol) immediate-release oral tablets."[2][1] U.S. Food and Drug Administration.[2][1][5]

• Harrison, C. (2015).[2][1] "The [35S]GTPgammaS binding assay: approaches and applications in pharmacology." Life Sciences.[2][1]

• Singh, D.R., et al. (2013).[2][1] "Tapentadol hydrochloride: A novel analgesic."[2][1][4][6][7] Saudi Journal of Anaesthesia.

Sources

• 1. ovid.com [ovid.com]
• 2. Tapentadol - Wikipedia [en.wikipedia.org]
• 3. Portico [access.portico.org]
• 4. tandfonline.com [tandfonline.com]
• 5. resources.wfsahq.org [resources.wfsahq.org]
• 6. researchgate.net [researchgate.net]
• 7. scite.ai [scite.ai]

Comparative Safety and Tolerability Guide: Tapentadol vs. Oxycodone

Executive Summary: The "Mu-Load" Sparing Hypothesis

For drug development professionals and clinicians, the choice between Tapentadol and Oxycodone represents a fundamental divergence in pharmacological strategy. Oxycodone relies on high-affinity binding to the

-opioid receptor (MOR) to drive analgesia, inextricably linking pain relief to MOR-mediated adverse events (respiratory depression, constipation).

Tapentadol introduces the MOR-NRI concept (MOR agonist + Noradrenaline Reuptake Inhibitor).[1][2][3] By synergizing two mechanisms, Tapentadol achieves equianalgesic efficacy with approximately 30-40% of the MOR occupancy required by Oxycodone.[4] This "mu-sparing" effect is the causal mechanism behind its superior safety profile, particularly regarding gastrointestinal (GI) tolerability and respiratory drive preservation.

Mechanistic Differentiation

The Dual-Action Advantage

Oxycodone is a classic agonist. Its efficacy is linear to MOR occupancy. To increase analgesia, one must increase MOR activation, directly escalating the risk of

-arrestin pathway recruitment, which is linked to respiratory depression and bowel dysfunction.

Tapentadol acts differently.[2][4][5][6][7][8][9][10] It binds MOR with 50-fold lower affinity than morphine but compensates by inhibiting the reuptake of norepinephrine (NE). This increases synaptic NE levels, activating

-adrenergic receptors in the dorsal horn of the spinal cord to inhibit nociceptive transmission.

Diagram 1: Signaling Pathway Comparison

This diagram illustrates how Tapentadol bypasses the high-burden MOR pathway used by Oxycodone.

Caption: Tapentadol achieves analgesia via synergistic Alpha-2 activation, reducing reliance on the MOR-Beta-Arrestin pathway responsible for severe adverse events.

Pharmacokinetic Safety: Metabolic Pathways

A critical safety differentiator is metabolism.[11] Oxycodone is a substrate for Cytochrome P450 enzymes (CYP3A4 and CYP2D6), making it highly susceptible to drug-drug interactions (DDIs) and genetic polymorphisms (e.g., poor metabolizers getting no relief, ultra-rapid metabolizers risking overdose).

Tapentadol is metabolized primarily via Phase 2 Glucuronidation (UGT1A9/2B7).[12] This pathway is high-capacity, non-saturable, and largely independent of the CYP system, rendering Tapentadol chemically "cleaner" in polypharmacy settings.

Diagram 2: Metabolic Safety Profile

Caption: Tapentadol bypasses the volatile CYP450 system, relying on stable Phase 2 glucuronidation, minimizing interaction risks.

Clinical Safety & Tolerability: Experimental Evidence

A. Respiratory Safety

Respiratory depression is the primary driver of opioid mortality. Head-to-head data demonstrates that Tapentadol has a wider therapeutic window.[10][13]

• Key Study: van der Schrier et al. (2017) compared Tapentadol (100-150mg) vs. Oxycodone (20mg).[5][9]

• Finding: Oxycodone 20mg caused significantly greater respiratory depression (shift in hypercapnic ventilatory response) than Tapentadol 100mg.[5][9]

Protocol 1: Hypercapnic Ventilatory Response (HCVR) Assay

To objectively assess respiratory drive in clinical trials.

• Subject Preparation: Healthy volunteers are fasted and instrumented with a pneumotachograph to measure ventilation (

  ) and a capnograph for end-tidal CO (P CO ).

• Baseline Establishment: Measure resting ventilation at normocapnia (P

  CO ~5.3 kPa).

• Drug Administration: Administer study drug (e.g., Tapentadol 100mg) or comparator (Oxycodone 20mg) orally.

• Dynamic Rebreathing Challenge:

  • Connect subject to a rebreathing circuit containing 5-7% CO

    in O .

  • Allow P

    CO to rise gradually to ~7.3 kPa (hypercapnia).

  • Measurement: Record the slope of the

    vs. P CO curve. A "rightward shift" or flattened slope indicates respiratory depression (brainstem insensitivity to CO ).

• Data Analysis: Compare the area under the curve (AUC) for the ventilatory response between treatment arms.

B. Gastrointestinal Tolerability

The "mu-load" reduction directly translates to bowel function. Oxycodone paralyzes the myenteric plexus; Tapentadol spares it.

• Data: In phase 3 trials, Tapentadol showed significantly lower rates of constipation (16.9% vs. 33.0%) and nausea (30% vs. 40-50%) compared to Oxycodone CR.

Protocol 2: Rat Gastrointestinal Transit Assay (Charcoal Meal)

Preclinical standard for validating GI sparing.

• Fasting: Rats are fasted for 18-24 hours with free access to water.

• Dosing: Administer vehicle, Oxycodone, or Tapentadol (s.c. or p.o.) at equianalgesic doses.[4]

• Marker Administration: 30 minutes post-dose, administer a charcoal meal (10% charcoal suspension in 5% gum arabic) via oral gavage (10 mL/kg).

• Termination: Euthanize animals 20-30 minutes post-meal.

• Measurement:

  • Surgically remove the small intestine (pylorus to ileocecal junction).

  • Measure the Total Length of the intestine and the Distance Traveled by the charcoal front.

• Calculation:

  .

  • Validation Criteria: Oxycodone should inhibit transit by >50%. Tapentadol should show significantly less inhibition (closer to vehicle).

Comparative Data Summary

The following table synthesizes data from major meta-analyses and head-to-head trials (e.g., Hale et al., Cochrane Reviews).

Metric	Tapentadol (IR/ER)	Oxycodone (IR/CR)	Clinical Implication
MOR Affinity ( )	~0.1 M (50x lower)	~0.002 M (High)	Tapentadol has lower intrinsic risk of receptor downregulation.
Constipation Incidence	10 - 17%	25 - 35%	Superior long-term compliance with Tapentadol.
Nausea Incidence	~30%	~45%	Improved initial tolerability.
Respiratory Depression	Lower at equianalgesic doses	Dose-dependent & steep	Tapentadol is safer for patients with compromised pulmonary function.
Metabolism	Glucuronidation (Phase 2)	CYP3A4/2D6 (Phase 1)	Tapentadol preferred in liver dysfunction or polypharmacy.
Active Metabolites	None	Oxymorphone (Potent)	Oxycodone effects can fluctuate based on genetics.[14]

References

• Comparative respiratory effects of tapentadol and oxycodone Source: British Journal of Anaesthesia (2017) URL:[5][Link]

• The mu-opioid receptor agonist/noradrenaline reuptake inhibition (MOR-NRI) concept in analgesia: the case of tapentadol Source: European Journal of Pharmacology (2014) URL:[Link]

• Safety of tapentadol compared with other opioids in chronic pain treatment: network meta-analysis Source: Current Medical Research and Opinion (2020) URL:[Link][14]

• Tapentadol immediate release versus oxycodone immediate release for acute pain: a systematic review and meta-analysis Source: Pain Physician (2017) URL:[5][Link]

• In vitro and in vivo characterization of tapentadol metabolites Source: Drug Metabolism and Disposition URL:[12][14][Link]

Sources

• 1. The mu-opioid receptor agonist/noradrenaline reuptake inhibition (MOR-NRI) concept in analgesia: the case of tapentadol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Is tapentadol different from classical opioids? A review of the evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accurateclinic.com [accurateclinic.com]
• 4. anzca.edu.au [anzca.edu.au]
• 5. An experimental study comparing the respiratory effects of tapentadol and oxycodone in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. drugtopics.com [drugtopics.com]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Opioid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Portico [access.portico.org]
• 13. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 14. The Correlation between Pharmacological Parameters of Oxycodone and Opioid Epidemic [gavinpublishers.com]

In vitro and in vivo correlation of Tapentadol's pharmacological effects

Executive Summary

This guide analyzes the pharmacological translation of Tapentadol, a centrally acting analgesic defined by its dual mechanism: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-opioid receptor (MOR) agonism and noradrenaline reuptake inhibition (NRI).[1][2][3][4][5][6][7][8][9] Unlike traditional opioids (e.g., Morphine) or prodrugs (e.g., Tramadol), Tapentadol exhibits a unique in vitro to in vivo correlation (IVIVC) characterized by "µ-sparing" efficacy .

While in vitro binding assays reveal a modest affinity for the MOR compared to classical opioids, in vivo models demonstrate potent analgesia.[1] This discrepancy is bridged by the synergistic NRI component, which enhances descending inhibitory pain pathways, allowing for therapeutic efficacy with significantly reduced opioid receptor occupancy (and consequently, a superior side-effect profile).

Part 1: Mechanistic Differentiation (In Vitro)

The Dual-Action Profile

Tapentadol is not a pro-drug; it is a single molecule with two distinct pharmacophores.[2][5] To understand its IVIVC, one must first quantify its receptor interactions relative to the "Gold Standards."

Comparative Binding Affinity (

) and Functional Potency

Parameter	Tapentadol	Tramadol (Parent)	Tramadol (M1 Metabolite)	Morphine
MOR Affinity ( )	~0.1 - 0.16 µM	~2.4 µM (Very Low)	~0.003 µM (High)	~0.001 - 0.01 µM
NET Affinity ( )	~0.48 µM	~0.99 µM	Inactive	Inactive
SERT Affinity ( )	> 2.0 µM (Weak)	~0.78 µM (Moderate)	Inactive	Inactive
Mechanism Type	Direct Dual Action	Pro-drug (Metabolic dependent)	Pure Agonist	Pure Agonist

Expert Insight: Note the discrepancy: Tapentadol's affinity for MOR is approximately 50-fold lower than that of Morphine.[10] In a linear single-mechanism model, this should result in weak analgesia. However, the moderate NET (Norepinephrine Transporter) inhibition triggers a synergistic cascade.

Signaling Pathway Visualization

The following diagram illustrates how Tapentadol’s dual mechanism converges to block pain transmission while sparing the "µ-load" associated with respiratory depression.

Caption: Tapentadol utilizes a dual-synergistic pathway.[1][2][3][4][5][6] The NRI component amplifies analgesia, requiring less MOR activation (and thus fewer side effects) to achieve equipotent pain relief compared to pure opioids.

Part 2: The Metabolic Bridge (PK/PD Correlation)

The reliability of IVIVC depends heavily on metabolic stability. This is where Tapentadol diverges sharply from Tramadol.[3][4]

Metabolic Stability Protocol (Microsomes)

To validate the direct-acting nature of Tapentadol versus the CYP-dependent activation of Tramadol, the following in vitro metabolic stability assay is standard in drug development.

Objective: Determine the intrinsic clearance (

) and identify Phase I vs. Phase II dependency.

Workflow:

• Preparation: Thaw pooled human liver microsomes (HLM) on ice.

• Reaction Mix: Prepare 100 µL incubation volume containing:

  • Microsomal protein (0.5 mg/mL).

  • Test compound (Tapentadol or Tramadol) at 1 µM.

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactor Initiation (The Variable):

  • Group A (Phase I): Add NADPH-regenerating system (activates CYP450).

  • Group B (Phase II): Add UDPGA (activates UGTs) + Alamethicin (pore-forming agent to access luminal UGTs).

• Incubation: Shake at 37°C.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile containing internal standard (e.g., Deuterated Tapentadol).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Expected Results & Interpretation:

• Tapentadol: Shows rapid depletion in Group B (Glucuronidation) but minimal depletion in Group A. This confirms Phase II metabolism (UGT1A9/2B7) is the primary clearance pathway.

• Tramadol: Shows depletion in Group A (CYP2D6/3A4).

Part 3: In Vivo Pharmacological Translation

The "Correlation" in IVIVC is established here. Despite the 50-fold lower MOR affinity seen in vitro, Tapentadol is only 2-3 times less potent than Morphine in vivo.

The "µ-Sparing" Effect in Animal Models

The synergy allows Tapentadol to achieve high efficacy (Emax) in neuropathic models where pure MOR agonists often fail or require toxic doses.

Key Model: Spinal Nerve Ligation (Chung Model) This model mimics neuropathic pain (e.g., sciatica) and validates the NRI component.

Protocol Steps:

• Subject: Male Sprague-Dawley rats (150-200g).

• Surgery: Under isoflurane anesthesia, expose the left L5 and L6 spinal nerves. Tightly ligate them with 6-0 silk thread distal to the dorsal root ganglion.

• Recovery: Allow 7-14 days for mechanical allodynia to develop.

• Selection: Test paw withdrawal threshold (PWT) using von Frey filaments. Only rats with PWT < 4g are included.

• Dosing: Administer Tapentadol (IV or Oral) vs. Vehicle vs. Morphine.

• Measurement: Measure PWT at 30, 60, and 90 minutes post-dose.

• Antagonism Check (Validation): Administer Yohimbine (α2-adrenergic antagonist) or Naloxone (Opioid antagonist).

  • Result: Tapentadol analgesia is partially reversed by both, confirming the in vivo dual mechanism predicted in vitro.

Experimental Workflow Diagram

This diagram outlines the critical path for validating the IVIVC of Tapentadol.

Caption: The workflow demonstrates that while Nociceptive efficacy correlates with MOR binding, Neuropathic efficacy relies on the synergistic NRI component, validated via the SNL model.

Part 4: Comparative Performance Guide

For drug development professionals, selecting Tapentadol over alternatives involves balancing efficacy against metabolic risk.

Feature	Tapentadol	Tramadol	Oxycodone/Morphine
Primary Target	MOR Agonist + NRI	Prodrug (MOR) + SNRI	Pure MOR Agonist
IVIVC Reliability	High (Direct acting, linear PK)	Low (Dependent on CYP2D6 genotype)	High (Direct acting)
Neuropathic Efficacy	High (Due to NRI)	Moderate (Mixed mechanism)	Low to Moderate
Side Effect Profile	Improved (Lower MOR occupancy)	Risk of Serotonin Syndrome	High (Resp. depression, constipation)
Active Metabolites	None (Inactive Glucuronides)	Yes (O-desmethyltramadol)	Minimal (mostly parent driven)

Conclusion: The in vitro to in vivo correlation of Tapentadol is defined by synergy .[11][12] The relatively low in vitro affinity for the µ-opioid receptor is not a defect but a design feature. It allows the molecule to leverage noradrenergic inhibition to achieve high-potency analgesia in vivo while maintaining a "µ-sparing" safety profile.

References

• Tzschentke, T. M., et al. (2007).[3][13] "(-)-(1R,2R)-3-(3-dimethylamino-1-ethyl-2-methyl-propyl)-phenol hydrochloride (tapentadol HCl): a novel mu-opioid receptor agonist/norepinephrine reuptake inhibitor with broad-spectrum analgesic properties."[3][5] Journal of Pharmacology and Experimental Therapeutics.

• Raffa, R. B., et al. (2012). "The clinical analgesic efficacy of tapentadol." Journal of Clinical Pharmacy and Therapeutics.

• Terlinden, R., et al. (2010). "In vitro and in vivo characterization of tapentadol metabolites." Methods and Findings in Experimental and Clinical Pharmacology.

• Tzschentke, T. M., et al. (2014). "The mu-opioid receptor agonist/noradrenaline reuptake inhibition (MOR-NRI) concept in analgesia: the case of tapentadol." CNS Drugs.[5][11][9][14][15]

• Singh, D. R., et al. (2013). "Tapentadol hydrochloride: A novel analgesic."[3][5][11][9] Saudi Journal of Anaesthesia.

Sources

• 1. Tapentadol Versus Tramadol: A Narrative and Comparative Review of Their Pharmacological, Efficacy and Safety Profiles in Adult Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Tapentadol: with two mechanisms of action in one molecule effective against nociceptive and neuropathic pain. Preclinical overview] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. Tapentadol - Wikipedia [en.wikipedia.org]
• 5. Portico [access.portico.org]
• 6. accurateclinic.com [accurateclinic.com]
• 7. Pharmacological rationale for tapentadol therapy: a review of new evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The mu-opioid receptor agonist/noradrenaline reuptake inhibition (MOR-NRI) concept in analgesia: the case of tapentadol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. e-lactancia.org [e-lactancia.org]
• 14. resources.wfsahq.org [resources.wfsahq.org]
• 15. Comparative Pharmacology and Toxicology of Tramadol & Tapentadol | Annals of Innovation in Medicine [journals.eikipub.com]

Safety Operating Guide

Personal protective equipment for handling 3-{[(1-Methoxypropan-2-YL)amino]methyl}phenol

Executive Safety Directive

3-{[(1-Methoxypropan-2-YL)amino]methyl}phenol is a specialized functionalized aminophenol intermediate.[1] While specific Safety Data Sheet (SDS) availability for this exact isomer is limited in public repositories, its structural moieties—a phenolic ring coupled with a secondary amine and an ether linkage —dictate a strict "Worst-Case" safety protocol.[1]

As a Senior Application Scientist, I apply the Read-Across Toxicology Principle : we must treat this substance as a Corrosive (Category 1B) , a Severe Skin Sensitizer , and Acutely Toxic by Absorption .[1] The presence of the methoxy-amine side chain increases lipophilicity, potentially accelerating dermal absorption compared to simple aminophenols.[1]

This guide provides a self-validating safety system designed to prevent exposure before it occurs.

Chemical Hazard Profile & Risk Assessment

Before selecting PPE, we must understand the enemy.[1] This molecule presents a "Triad of Hazard":

Functional Group	Associated Hazard	Physiological Impact
Phenol Moiety	Corrosive / Protein Denaturation	Rapidly penetrates skin; causes white chemical burns and systemic toxicity (CNS depression).[1]
Secondary Amine	Caustic / Sensitizer	High pH tissue damage; potential for severe allergic dermatitis (sensitization).[1]
Ether Linkage	Solvent-Like Properties	Enhances the molecule's ability to cross lipid barriers (skin/cell membranes).[1]

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab safety" defaults. The lipophilic nature of this compound renders standard latex gloves useless.[1]

A. Respiratory Protection (Critical)

• Requirement: Handling this solid powder or concentrated solution requires a NIOSH-approved N95/P100 particulate filter combined with an Organic Vapor (OV) cartridge if heating or solubilizing.[1]

• Rationale: Aminophenols can sublime or create dusts that are potent respiratory sensitizers.[1]

• Hardware: 3M 6000 Series Half-Facepiece (or equivalent) with 60926 Multi-Gas/Vapor/P100 cartridges .

B. Dermal Protection (Glove Protocol)

• Primary Layer (Inner): 4-mil Nitrile (Disposable).[1]

• Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene (Extended Cuff).[1]

• High-Risk Operations (Spills/Synthesis): Silver Shield / 4H Laminate Gloves .[1]

• The "20-Minute Rule": Phenolic compounds can permeate nitrile without visible degradation. Change outer gloves every 20 minutes of active handling or immediately upon splash contact.[1]

C. Ocular & Face Protection

• Standard: Chemical Splash Goggles (Indirect Vent).[1] Safety glasses are insufficient due to the corrosive amine risk.[1]

• High Volume (>10g): Add a Polycarbonate Face Shield over goggles to protect against corrosive splashes affecting the neck and mouth.[1]

Visualization: Safety Decision Logic

The following diagram outlines the decision-making process for PPE selection based on the state of the chemical.

Figure 1: Adaptive PPE Selection Matrix based on operational state and risk potential.[1]

Operational Handling & Engineering Controls

PPE is the last line of defense.[1] The first is containment.[1][2][3][4][5]

Step 1: The "Zone of Exclusion"

• Protocol: All open handling must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.[1]

• Why: This prevents inhalation of amine vapors and phenolic dust.[1]

• Setup: Place a disposable absorbent mat (bench protector) in the hood.[1] All weighing balances must be inside the hood or a vented enclosure.[1]

Step 2: Solubilization & Transfer

• Solvent Selection: When dissolving, avoid highly volatile solvents (like ether) if possible, as they carry the solute through the air.[1] Use alcohols or DMSO if compatible.[1]

• Technique: Use positive displacement pipettes for solutions to prevent dripping.[1] Never pour from large vessels; decant into smaller, manageable secondary containers first.

Step 3: Decontamination[1]

• Immediate Action: If gloves are splashed, do not wait.

  • Step back from the hood.[1]

  • Remove outer gloves using the "beak" method (turning inside out).[1]

  • Inspect inner gloves.[1][6]

  • Don new outer gloves.[1]

• Surface Cleaning: Wipe surfaces with a 5% Citric Acid solution (to neutralize the amine) followed by soap and water.[1] Do not use bleach on amine spills—it can form toxic chloramines.

Emergency Response & Disposal

Spill Response (Small Scale < 50mL/5g)

• Alert: Announce the spill. Evacuate the immediate area if dust is airborne.[1][4][7][8]

• PPE Up: Don Face Shield and Silver Shield (Laminate) gloves.[1]

• Neutralize:

  • Solids: Cover with wet paper towels to prevent dust, then scoop.[1]

  • Liquids: Absorb with vermiculite or sand.[1][4][5] Do not use cellulose/paper alone for concentrated oxidizers, though this molecule is a reducer.[1]

• Clean: Wash area with weak acid (vinegar/citric acid) to neutralize the amine, then detergent.[1]

Disposal Protocol

• Classification: Segregate as Hazardous Waste: Toxic / Corrosive (Organic Base) .

• RCRA Consideration: While not explicitly P-listed, treat as a toxic phenol derivative.[1]

• Container: High-density polyethylene (HDPE) or Glass.[1] Do not use metal containers due to potential amine corrosion.[1]

• Labeling: Must clearly state: "Contains 3-{[(1-Methoxypropan-2-YL)amino]methyl}phenol - Corrosive - Toxic."[1]

Visualizing the Spill Workflow

Figure 2: Emergency Spill Response Workflow.

References

• PubChem. (2023).[1] Compound Summary: 3-Amino-2-methylphenol (Structural Analog for Toxicity Estimation).[1] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment: Respiratory Protection Standards (29 CFR 1910.134).[1][5] Retrieved October 26, 2023, from [Link][1]

Disclaimer: This guide is based on "Read-Across" toxicology principles using structurally similar aminophenol and methoxy-amine compounds. In the absence of a specific SDS for this isomer, the "Worst-Case" safety protocols described above must be followed.

Sources

• 1. fr.cpachem.com [fr.cpachem.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. enamine.enamine.net [enamine.enamine.net]